3-(Chloromethyl)cyclopentanone

Core Science & Biosynthesis

3-(Chloromethyl)cyclopentanone CAS number 66980-41-4

An In-Depth Technical Guide to 3-(Chloromethyl)cyclopentanone (CAS 66980-41-4)

Executive Summary

3-(Chloromethyl)cyclopentanone is a bifunctional synthetic building block of significant interest to researchers in medicinal chemistry and materials science. Its structure incorporates a versatile cyclopentanone core, a motif prevalent in numerous biologically active molecules, and a reactive chloromethyl group that serves as a handle for introducing diverse functionalities.[1][2] This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of its properties, synthesis strategies, reactivity profile, and potential applications, with a focus on the underlying chemical principles and practical laboratory considerations. While literature specifically detailing this compound is sparse, this document synthesizes information from analogous structures and established chemical methodologies to provide a robust framework for its use.

Section 1: Physicochemical and Spectroscopic Profile

The unique reactivity and utility of 3-(Chloromethyl)cyclopentanone are direct consequences of its physical and chemical properties. While extensive experimental data is not widely published, we can infer a reliable profile based on its structure and data from related compounds.

Compound Identification and Properties

The following table summarizes key identifiers and computed physical properties for 3-(Chloromethyl)cyclopentanone.

Property	Value	Source
CAS Number	66980-41-4	[3]
IUPAC Name	3-(chloromethyl)cyclopentan-1-one	[3]
Molecular Formula	C₆H₉ClO	[3]
Molecular Weight	132.59 g/mol	[3]
Canonical SMILES	C1CC(=O)CC1CCl	[3]
InChI Key	IOEXIEIOXCEGNR-UHFFFAOYSA-N	[3]
XLogP3 (Computed)	0.9	[3]
Topological Polar Surface Area	17.1 Ų	[3]
Appearance (Predicted)	Colorless to pale yellow liquid	N/A
Boiling Point (Predicted)	Higher than cyclopentanone (131°C) due to increased mass and polarity.	N/A

Predicted Spectroscopic Signatures for Structural Verification

As a Senior Application Scientist, confirming the identity and purity of a starting material is paramount. The following spectroscopic characteristics are predicted for 3-(Chloromethyl)cyclopentanone and should be used for its characterization.

Technique	Expected Signature	Rationale
¹H NMR	~3.6 ppm (d, 2H): Protons on the chloromethyl group (-CH₂Cl).~2.0-2.6 ppm (m, 7H): Protons on the cyclopentanone ring.	The deshielding effect of the chlorine atom shifts the -CH₂Cl protons downfield. The ring protons will exhibit complex splitting patterns due to their diastereotopic nature.
¹³C NMR	~215-220 ppm: Carbonyl carbon (C=O).~45-50 ppm: Chloromethyl carbon (-CH₂Cl).~25-45 ppm: Four distinct signals for the sp³ carbons of the cyclopentanone ring.	The carbonyl carbon is highly characteristic and appears far downfield. The electronegative chlorine deshields the adjacent carbon.
FT-IR	~1740 cm⁻¹ (strong, sharp): C=O stretch, characteristic of a five-membered ring ketone.~2850-3000 cm⁻¹ (multiple): C-H stretching vibrations.~650-750 cm⁻¹ (medium): C-Cl stretching vibration.	The ring strain in cyclopentanone increases the frequency of the carbonyl stretch compared to an acyclic ketone.
Mass Spec (EI)	Molecular Ion (M⁺): m/z 132/134 (approx. 3:1 ratio).Key Fragments: Loss of Cl (m/z 97), loss of CH₂Cl (m/z 83), McLafferty rearrangement products.	The characteristic isotopic pattern of chlorine (³⁵Cl/³⁷Cl) is a definitive indicator. Fragmentation will likely occur at the C-Cl bond and alpha to the carbonyl.

Section 2: Synthesis Strategies and Mechanistic Rationale

Strategy A: Intramolecular Friedel-Crafts Acylation

Causality and Rationale: The intramolecular Friedel-Crafts acylation is a powerful method for forming cyclic ketones, including five-membered rings.[4][5] This approach involves the cyclization of an acyl chloride bearing an alkyl chain, catalyzed by a Lewis acid like aluminum chloride (AlCl₃). This strategy is attractive due to its high convergence and the ready availability of potential precursors. The synthesis of related chloro-substituted cyclopentanones via this method supports its feasibility.[6]

Caption: Multi-step Synthesis from a Cyclopentene Precursor.

Section 3: Purification and Analytical Characterization

Purification is critical to remove catalyst residues and side products. For a moderately volatile liquid like 3-(Chloromethyl)cyclopentanone, vacuum distillation is the method of choice.

Protocol: Purification by Fractional Vacuum Distillation

• Apparatus Setup: Assemble a fractional distillation apparatus equipped with a short Vigreux column, a vacuum-jacketed distillation head, a condenser, and a receiving flask. Ensure all glass joints are properly sealed with vacuum grease.

• Crude Material: Charge the distillation flask with the crude product and a magnetic stir bar or boiling chips.

• Vacuum Application: Gradually apply vacuum using a diaphragm or oil pump, protected by a cold trap.

• Heating: Gently heat the distillation flask using a heating mantle.

• Fraction Collection: Collect and discard any low-boiling forerun. Collect the main fraction at a stable temperature and pressure. The expected boiling point will be lower than at atmospheric pressure.

• Validation: Analyze the collected fraction by GC-MS and ¹H NMR to confirm purity and identity against the expected signatures (Section 1.2).

Section 4: Chemical Reactivity and Applications in Drug Discovery

The synthetic power of 3-(Chloromethyl)cyclopentanone lies in its dual reactivity, allowing for sequential or orthogonal functionalization.

4.1 The Reactivity Hub

The ketone can undergo nucleophilic addition, enolate chemistry, or reduction, while the primary alkyl chloride is an excellent electrophile for Sₙ2 reactions. This allows the molecule to serve as a central scaffold for building molecular complexity.

Caption: Reactivity profile of 3-(Chloromethyl)cyclopentanone.

4.2 Application Focus: A Scaffold for Bioactive Molecules

The cyclopentane ring is a privileged scaffold in medicinal chemistry. It is a core component of prostaglandins and is found in numerous modern pharmaceuticals, where it often serves as a rigid, lipophilic spacer or core structure. [1]

• Antiviral Agents: Abbvie's Glecaprevir, a hepatitis C virus protease inhibitor, features a disubstituted cyclopentane motif. [1]* Oncology: Pfizer's Palbociclib, a CDK4/6 inhibitor for breast cancer, incorporates a cyclopentyl ring. [1]* Anticoagulants: AstraZeneca's Ticagrelor contains a complex tetra-substituted cyclopentane sidechain. [1] 3-(Chloromethyl)cyclopentanone provides a direct entry point for synthesizing analogs of such drugs. The chloromethyl handle can be displaced by a nucleophilic pharmacophore, and the ketone can be further elaborated to build out the rest of the molecule, making it a valuable tool for library synthesis and lead optimization campaigns.

Section 5: Safety and Handling

Safe handling of any chemical reagent is non-negotiable. While a specific Safety Data Sheet (SDS) for 3-(Chloromethyl)cyclopentanone is not widely available, a robust safety assessment can be made based on its functional groups.

Hazard Assessment:

• Flammability: Like its parent, cyclopentanone, this compound is expected to be a flammable liquid. [7][8]Keep away from ignition sources.

• Irritation: The ketone functionality can cause skin and eye irritation. [8][9]* Alkylating Agent: The chloromethyl group makes this compound an alkylating agent. Such compounds should be treated as potentially toxic and mutagenic. Avoid inhalation and skin contact.

Recommended Handling Procedures:

Control	Specification
Engineering Controls	Always handle in a properly functioning chemical fume hood.
Personal Protective Equipment (PPE)	Nitrile or neoprene gloves, chemical splash goggles, and a flame-retardant lab coat.
Handling	Avoid generating aerosols. Use compatible, properly sealed containers. Ground equipment to prevent static discharge. [7]
First Aid	In case of eye contact, flush with water for 15 minutes. In case of skin contact, wash thoroughly with soap and water. [10]Seek immediate medical attention for any significant exposure.
Disposal	Dispose of as halogenated organic waste in accordance with local, state, and federal regulations.

References

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• 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284. PubChem. Available at: [Link]

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• A General Method for the Synthesis of 3,5-Diarylcyclopentenones via Friedel−Crafts Acylation of Vinyl Chlorides. The Journal of Organic Chemistry. Available at: [Link]

• A Comprehensive Review on Metal Catalysts for the Production of Cyclopentanone Derivatives from Furfural and HMF. PMC. Available at: [Link]

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• a general synthesis of cyclobutanones from olefins and tertiary amides. Organic Syntheses Procedure. Available at: [Link]

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• An Efficient Scale-Up Process for the Preparation of the APD334 Precursor 4-Chloromethyl-1-cyclopentyl-2-(trifluoromethyl)benzene. ACS Publications. Available at: [Link]

• Serendipitous One-Step Synthesis of Cyclopentene Derivatives from 5′-Deoxy-5′-heteroarylsulfonylnucleosides as Nucleoside-Derived Julia–Kocienski Reagents. The Journal of Organic Chemistry. Available at: [Link]

• The Versatile Chemistry of Cyclopentanone: Applications in Synthesis and Materials. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

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• Reaction Pathways, Thermodynamics, and Kinetics of Cyclopentanone Oxidation Intermediates. DSpace@MIT. Available at: [Link]

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3-(Chloromethyl)cyclopentanone: Structural Analysis, Synthesis, and Applications in Peptidomimetic Drug Design

Executive Summary

The development of modern therapeutics increasingly relies on conformationally restricted amino acids (CRAAs) to improve the proteolytic stability and target-binding affinity of peptide-based drugs. 3-(Chloromethyl)cyclopentanone (CAS: 66980-41-4) serves as a critical bifunctional scaffold in the synthesis of these complex peptidomimetics, most notably 2,4-methanoproline homologues.

This whitepaper provides an in-depth technical analysis of 3-(chloromethyl)cyclopentanone, detailing its physicochemical properties, optimized synthesis protocols from biomass-derived precursors, and its mechanistic role in advanced drug development workflows.

Chemical Properties & Structural Analysis

3-(Chloromethyl)cyclopentanone is a monocyclic ketone featuring a reactive chloromethyl substituent at the C3 position. This bifunctionality is the cornerstone of its utility: the carbonyl group acts as an electrophilic center for Strecker-type amino acid synthesis, while the alkyl chloride serves as a highly effective leaving group for subsequent intramolecular cyclizations.

Quantitative Data Summary

The following table summarizes the computed and experimentally validated physicochemical properties of the molecule .

Property	Value
IUPAC Name	3-(chloromethyl)cyclopentan-1-one
CAS Number	66980-41-4
Molecular Formula	C₆H₉ClO
Molecular Weight	132.59 g/mol
Topological Polar Surface Area (TPSA)	17.1 Ų
XLogP3 (Lipophilicity)	0.9
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	1
Rotatable Bonds	1

Mechanistic Workflow: From Biomass to Peptidomimetics

The modern synthetic route to 3-(chloromethyl)cyclopentanone often begins with green, biomass-derived furanic aldehydes like 5-hydroxymethylfurfural (HMF). Through a hydrogenative ring-rearrangement, HMF is converted into 3-(hydroxymethyl)cyclopentanone , which is subsequently chlorinated. The resulting target molecule is then utilized in stereoselective cyclizations to yield CRAAs .

Synthesis workflow of 3-(Chloromethyl)cyclopentanone and its application in peptidomimetics.

Experimental Protocols: Synthesis and Validation

To ensure high yields and prevent the degradation of the sensitive cyclopentanone ring, the conversion of 3-(hydroxymethyl)cyclopentanone to 3-(chloromethyl)cyclopentanone must be tightly controlled. The following protocol utilizes thionyl chloride ( SOCl2​ ) with a catalytic amount of N,N-Dimethylformamide (DMF).

Step-by-Step Methodology: Chlorination of 3-(Hydroxymethyl)cyclopentanone

1. Reaction Setup & Inert Atmosphere:

• Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and an argon/nitrogen gas inlet.

• Causality: The rigorous exclusion of moisture is critical. SOCl2​ hydrolyzes rapidly in the presence of atmospheric water, generating HCl and SO2​ gases prematurely, which depletes the reagent and lowers the reaction yield.

2. Reagent Preparation:

• Dissolve 1.0 equivalent of 3-(hydroxymethyl)cyclopentanone in anhydrous dichloromethane ( CH2​Cl2​ ) (approx. 0.2 M concentration).

• Add 0.05 equivalents of anhydrous DMF.

• Causality: DMF is not merely a co-solvent; it acts as a nucleophilic catalyst. It reacts with SOCl2​ to generate a highly electrophilic Vilsmeier-Haack type intermediate (chloromethyleneiminium chloride). This intermediate accelerates the activation of the primary alcohol, ensuring rapid conversion to the alkyl chloride while minimizing acidic side-reactions (such as aldol condensation) at the ketone moiety.

3. Controlled Addition:

• Cool the reaction mixture to 0 °C using an ice-water bath.

• Place 1.2 equivalents of SOCl2​ in the dropping funnel and add it dropwise over 30 minutes.

• Causality: The reaction is highly exothermic. Dropwise addition at 0 °C prevents localized thermal spikes that could drive the enolization of the cyclopentanone, thereby suppressing the formation of α -chlorinated ketone byproducts.

4. Self-Validating Reaction Monitoring:

• Allow the reaction to slowly warm to room temperature and stir for 2–4 hours.

• Validation Step: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) eluent system. The protocol is self-validating: the reaction is deemed complete only when the highly polar, hydroxyl-bearing starting material (low Rf​ ) completely disappears, replaced by a single, less polar spot corresponding to the chloromethyl product (higher Rf​ ).

5. Quenching and Workup:

• Once complete, carefully pour the reaction mixture into a beaker containing ice-cold saturated sodium bicarbonate ( NaHCO3​ ) solution.

• Causality: The weak base neutralizes the excess SOCl2​ and the HCl byproduct. Quenching over ice controls the exothermic neutralization, preventing the base-catalyzed degradation of the newly formed product.

• Extract the aqueous layer three times with CH2​Cl2​ . Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

6. Purification:

• Purify the crude oil via flash column chromatography on silica gel to yield pure 3-(chloromethyl)cyclopentanone as a pale yellow to colorless oil.

Applications in Drug Development: Conformationally Restricted Amino Acids (CRAAs)

Natural peptides often suffer from poor pharmacokinetic profiles due to their high conformational flexibility, which makes them highly susceptible to proteolytic cleavage in vivo. To overcome this, medicinal chemists utilize peptidomimetics—molecules designed to mimic natural peptides but with enhanced structural rigidity.

The Role of 2,4-Methanoproline Homologues

Proline is unique among natural amino acids because its secondary amine forms a rigid pyrrolidine ring, heavily dictating the secondary structure of the peptide backbone (e.g., inducing β -turns). By synthesizing bicyclic analogues of proline, such as 2,4-methanoproline homologues, researchers can further restrict the ϕ and ψ dihedral angles of the peptide backbone.

3-(Chloromethyl)cyclopentanone is the premier starting scaffold for these homologues . The synthetic application follows a precise logic:

• Strecker Reaction: The ketone group of 3-(chloromethyl)cyclopentanone is subjected to a stereoselective Strecker reaction (using an amine and a cyanide source) to install the necessary α -amino and α -carboxylic acid functionalities.

• Intramolecular Alkylation: The strategically placed chloromethyl group at the C3 position acts as an internal electrophile. Under basic conditions, the newly installed amine attacks the chloromethyl carbon, displacing the chloride ion and closing the second ring to form the rigid, bridged bicyclic system (the methanoproline core).

These resulting CRAAs are then incorporated into combinatorial libraries and therapeutic peptides, yielding drug candidates with superior bioavailability, enhanced target-receptor selectivity, and near-total resistance to enzymatic degradation.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12409284, 3-(Chloromethyl)cyclopentanone." PubChem, [Link].

• Wang, H.-F., et al. "Hydrogenative Ring-Rearrangement of Biobased Furanic Aldehydes to Cyclopentanone Compounds over Pd/Pyrochlore by Introducing Oxygen Vacancies." ACS Sustainable Chemistry & Engineering, 2021. [Link].

• Grygorenko, O. O., et al. "Stereoselective synthesis of 2,4-methanoproline homologues." Tetrahedron: Asymmetry, vol. 17, no. 2, 2006, pp. 252-258. [Link].

Stability and Reactivity of 3-(Chloromethyl)cyclopentanone: A Technical Guide for Peptidomimetic Scaffolding

Executive Summary

In the rapidly evolving field of drug development, peptidomimetics are critical for overcoming the conformational flexibility and proteolytic instability of natural peptides[1]. Conformationally Restricted Amino Acids (CRAAs), such as proline and pipecolic acid analogues, are essential scaffolds that lock peptides into bioactive conformations[1]. 3-(Chloromethyl)cyclopentanone (CAS 66980-41-4) serves as a bifunctional intermediate in the synthesis of these complex bicyclic systems, particularly 2,4-methanoproline homologues[2]. This whitepaper provides a comprehensive analysis of the stability, reactivity, and handling protocols for 3-(chloromethyl)cyclopentanone, addressing the mechanistic challenges associated with its uniquely constrained bifunctional nature.

Physicochemical Profiling & Structural Stability

Chemical Identity and Properties

3-(Chloromethyl)cyclopentanone is a cyclic ketone featuring an exocyclic primary alkyl chloride. The spatial relationship between the electrophilic carbonyl carbon and the electrophilic chloromethyl group dictates its unique reactivity profile.

Table 1: Physicochemical Properties of 3-(Chloromethyl)cyclopentanone

Property	Value	Source/Validation
IUPAC Name	3-(chloromethyl)cyclopentan-1-one	Computed by LexiChem[3]
CAS Number	66980-41-4	Industry Standard[3]
Molecular Formula	C₆H₉ClO	PubChem[3]
Molecular Weight	132.59 g/mol	PubChem[3]
Topological Polar Surface Area	17.1 Ų	Computed by Cactvs[3]
SMILES	C1CC(=O)CC1CCl	Computed by OEChem[3]

Stability Considerations

The stability of 3-(chloromethyl)cyclopentanone is governed by two primary degradation pathways:

• Enolization and Aldol Condensation: As a cyclopentanone derivative, the molecule possesses acidic α-protons. Under basic or strongly acidic conditions, enolization can lead to intermolecular aldol additions, resulting in oligomerization.

• Dehydrohalogenation: The chloromethyl group is susceptible to E2 elimination under strongly basic conditions, yielding an exocyclic double bond (3-methylenecyclopentanone).

Causality of Storage Choices: To suppress these pathways, the compound must be stored neat or in anhydrous, non-nucleophilic solvents (e.g., dichloromethane or toluene) at -20°C under an inert argon atmosphere. Ambient temperatures accelerate the background rate of auto-condensation and hydrolysis of the alkyl chloride.

Caption: Primary degradation and reactivity pathways of 3-(chloromethyl)cyclopentanone.

Reactivity & Mechanistic Insights

The utility of 3-(chloromethyl)cyclopentanone in synthesizing CRAAs relies on sequential or concerted reactions at its two electrophilic centers. However, researchers frequently encounter significant mechanistic hurdles.

Decreased Carbonyl Reactivity

Empirical data indicates that the carbonyl group in 3-(chloromethyl)cyclopentanone is markedly less reactive toward nucleophilic addition (e.g., in Strecker reactions) compared to its six-membered ring counterpart, 3-chloromethylcyclohexanone[2].

Mechanistic Causality: This diminished reactivity is attributed to the torsional strain inherent in the five-membered cyclopentane ring. Nucleophilic attack at the sp²-hybridized carbonyl carbon forces a transition state that increases eclipsing interactions between adjacent C-H bonds (as the carbon transitions from sp² to sp³). Furthermore, the remote electron-withdrawing halogen substituent exerts a mild inductive effect, but the dominant factor remains the unfavorable ring strain dynamics during the formation of the tetrahedral intermediate[2].

Intramolecular Cyclization Challenges

In the synthesis of 2,4-methanoproline homologues, the intended pathway involves the formation of an α-amino nitrile intermediate followed by intramolecular alkylation (displacement of the chloride by the amine). Because of the decreased reactivity of the carbonyl group, the initial formation of the amino nitrile is sluggish, often leading to poor yields or requiring extensive optimization (e.g., high pressure, Lewis acid catalysis, or elevated temperatures)[2].

Table 2: Comparative Reactivity Profile

Scaffold	Carbonyl Reactivity	Cyclization Efficiency	Primary Application
3-Chloromethylcyclopentanone	Low (High torsional strain)	Poor (Requires optimization)	2,4-Methanoproline homologues[2]
3-Chloromethylcyclohexanone	Moderate to High	Good	Pipecolic acid analogues[1][2]

Experimental Workflows & Protocols

To overcome the inherent stability and reactivity challenges, the following self-validating protocol is designed for the Strecker-type cyanation and subsequent cyclization of 3-(chloromethyl)cyclopentanone.

Protocol: Optimized Strecker Reaction and Intramolecular Cyclization

Objective: Synthesis of the bicyclic amino nitrile precursor for 2,4-methanoproline homologues. Rationale: Utilizing a Lewis acid (e.g., Ti(O-iPr)₄) enhances the electrophilicity of the unreactive cyclopentanone carbonyl, facilitating the initial imine formation without requiring harsh basic conditions that would trigger E2 elimination of the chloromethyl group.

Step-by-Step Methodology:

• Preparation of Reagents: Dry 3-(chloromethyl)cyclopentanone (1.0 equiv) over activated 4Å molecular sieves in anhydrous dichloromethane (DCM).

• Imine Formation: Cool the solution to 0°C under argon. Add an amine source (e.g., benzylamine, 1.1 equiv) dropwise, followed by the addition of Titanium(IV) isopropoxide (1.2 equiv) as a Lewis acid to activate the less reactive carbonyl. Stir for 4 hours at room temperature.

  • Validation Check: Monitor by TLC or GC-MS. The disappearance of the ketone peak (m/z 132) and the appearance of the imine intermediate confirm successful activation. Do not proceed until conversion is >95%.

• Cyanation: Cool the reaction mixture back to -78°C. Slowly add trimethylsilyl cyanide (TMSCN, 1.5 equiv). Causality: The ultra-low temperature prevents premature, uncontrolled intramolecular alkylation and suppresses side reactions.

• Warming and Cyclization: Gradually warm the mixture to room temperature, then heat to 40°C for 12 hours. Causality: The elevated temperature provides the necessary activation energy for the sterically hindered intramolecular SN2 displacement of the primary chloride by the newly formed α-amino group.

• Quenching and Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the resulting bicyclic amino nitrile via flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Caption: Optimized synthetic workflow for the cyclization of 3-(chloromethyl)cyclopentanone.

Conclusion

3-(Chloromethyl)cyclopentanone is a highly valuable yet challenging building block in the synthesis of conformationally restricted peptidomimetics. Its utility is tempered by the reduced reactivity of its carbonyl group—a consequence of cyclopentane ring strain—and the competing degradation pathways of its chloromethyl moiety[2]. By employing rigorous anhydrous handling and Lewis acid-mediated activation protocols, drug development professionals can effectively harness this scaffold to generate rigidified amino acid analogues with enhanced proteolytic stability[1].

References

• PubChem Compound Summary for CID 12409284, 3-(Chloromethyl)cyclopentanone Source: National Center for Biotechnology Information (NCBI) URL:[Link]

• Source: Google Scholar / Research Literature (Aggregated via ResearchGate)

• Stereoselective Approach to New Conformationally Restricted alpha-Amino Acids Source: Deutsche Nationalbibliothek (D-NB) URL:[Link]

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Strategic Sourcing and Synthesis of 3-(Chloromethyl)cyclopentanone: A Technical Guide to Key Starting Materials

Executive Summary

In modern drug development and complex natural product synthesis, functionalized cycloalkanes serve as highly versatile molecular scaffolds. 3-(Chloromethyl)cyclopentanone (CAS: 66980-41-4) is a critical bifunctional building block, featuring both an electrophilic chloromethyl group and a reactive ketone moiety[1]. The strategic selection of Key Starting Materials (KSMs) for its synthesis dictates the overall atom economy, stereochemical control, and scalability of the downstream active pharmaceutical ingredient (API).

As a Senior Application Scientist, I have structured this guide to move beyond mere synthetic recipes. We will dissect the causality behind the selection of specific KSMs, evaluate the mechanistic logic of the transformations, and provide self-validating protocols designed for rigorous laboratory execution.

Retrosynthetic Architecture & KSM Logic

The synthesis of 3-(chloromethyl)cyclopentanone can be approached via multiple retrosynthetic disconnections. The optimal route depends on the desired scale, the need for enantiomeric purity, and the availability of reagents.

Retrosynthetic pathways for 3-(Chloromethyl)cyclopentanone synthesis.

Pathway Evaluation

• The Enone Route (KSM 1) : Utilizes 2-cyclopenten-1-one. This is the most elegant approach, leveraging conjugate addition to establish the carbon framework before functional group interconversion.

• The Biomass Route (KSM 3) : Utilizes 5-Hydroxymethylfurfural (HMF), which can be catalytically hydrogenated and rearranged into 3-methylcyclopentanone[2]. While highly sustainable, subsequent radical chlorination of the methyl group suffers from poor regioselectivity, making it less viable for high-purity API synthesis.

In-Depth Evaluation of Key Starting Materials

Primary KSM: 2-Cyclopenten-1-one (CAS: 930-30-3)

Causality for Selection : The α,β-unsaturated system of 2-cyclopenten-1-one acts as a classic Michael acceptor. However, direct nucleophilic addition of a hydroxymethyl anion is synthetically challenging due to competing 1,2-addition at the carbonyl carbon and the general instability of the required organometallic reagents. To bypass this, we employ a photochemical radical conjugate addition [3]. By irradiating methanol in the presence of a photosensitizer, a hydroxymethyl radical (•CH2OH) is generated, which undergoes highly regioselective 1,4-addition to the enone, yielding the direct precursor 3-(hydroxymethyl)cyclopentanone.

Self-Validating Protocol: Photochemical Hydroxymethylation

• Objective : Synthesize 3-(hydroxymethyl)cyclopentanone from 2-cyclopenten-1-one.

• Mechanism of Validation : The reaction's progress is self-validating through the disappearance of the UV-active enone chromophore (monitored at 220 nm via HPLC).

• Step-by-Step Methodology :

  • Preparation : In a flame-dried photochemical reactor, dissolve 2-cyclopenten-1-one (1.0 equiv) in anhydrous methanol (0.1 M concentration). Methanol serves a dual purpose as both the solvent and the radical source.

  • Sensitization : Add benzophenone (0.1 equiv) as the photosensitizer.

  • Irradiation : Degas the solution by sparging with ultra-pure Argon for 30 minutes. Irradiate the mixture using a medium-pressure mercury lamp (λ ≈ 300 nm) at room temperature for 12-16 hours.

  • Workup : Concentrate the mixture under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient) to isolate 3-(hydroxymethyl)cyclopentanone.

Secondary KSM: 3-(Hydroxymethyl)cyclopentanone (CAS: 113681-11-1)

Causality for Selection : Once the carbon framework is established, 3-(hydroxymethyl)cyclopentanone[4][5] must be converted to the target chloride. While thionyl chloride (SOCl₂) is a traditional chlorinating agent, the Appel reaction utilizing triphenylphosphine (PPh₃) and carbon tetrachloride (CCl₄) is strategically selected. The causality behind this choice lies in the mild, near-neutral conditions of the Appel protocol. Acidic byproducts from SOCl₂ can trigger unwanted enolization or aldol-type condensations of the cyclopentanone core. The Appel reaction proceeds via a highly specific Sₙ2 displacement by the chloride ion, ensuring excellent functional group tolerance[6].

Mechanistic workflow of the Appel reaction for chlorination.

Self-Validating Protocol: Appel Chlorination

• Objective : Convert 3-(hydroxymethyl)cyclopentanone to 3-(chloromethyl)cyclopentanone.

• Mechanism of Validation : The precipitation of triphenylphosphine oxide (Ph₃P=O) serves as a visual indicator of reaction progression. GC-MS validation will show a molecular ion peak shift from m/z 114 to m/z 132/134 (exhibiting the classic 3:1 isotopic ratio for chlorine).

• Step-by-Step Methodology :

  • Setup : In a dry, round-bottom flask under an inert atmosphere, dissolve 3-(hydroxymethyl)cyclopentanone (1.0 equiv) and triphenylphosphine (1.2 equiv) in anhydrous dichloromethane (DCM). DCM is selected due to its inertness to phosphonium intermediates.

  • Activation : Cool the reaction mixture to 0 °C using an ice bath to control the exothermic formation of the phosphonium salt.

  • Halogenation : Add carbon tetrachloride (1.5 equiv) dropwise over 15 minutes.

  • Maturation : Allow the reaction to slowly warm to room temperature and stir for 4 hours.

  • Isolation : Quench the reaction with water. Extract the aqueous layer with DCM. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate.

  • Purification : Triturate the crude mixture with cold diethyl ether to precipitate the bulk of the Ph₃P=O byproduct. Filter and purify the filtrate via vacuum distillation or column chromatography to yield pure 3-(chloromethyl)cyclopentanone.

Quantitative Data & KSM Comparison

To assist process chemists in route selection, the following table summarizes the quantitative metrics and strategic viability of the discussed starting materials.

Key Starting Material	CAS Number	Synthetic Role	Regioselectivity	Scalability	E-Factor (Waste)
2-Cyclopenten-1-one	930-30-3	Primary Scaffold	Excellent (1,4-addition)	High	Low (Photochemical)
3-(Hydroxymethyl)cyclopentanone	113681-11-1	Direct Precursor	Absolute (Sₙ2 specific)	High	Moderate (Ph₃P=O waste)
5-Hydroxymethylfurfural	67-47-0	Biomass Precursor	Poor (Radical halogenation)	Moderate	High (Isomer separation)

References

• PubChem: 3-(Chloromethyl)cyclopentanone Source: National Center for Biotechnology Information URL:[Link]

• CN103086858A - Synthetic method of 3-methyl-cyclopentanone Source: Google Patents URL

• PubChem: 3-(Hydroxymethyl)cyclopentanone Source: National Center for Biotechnology Information URL:[Link]

• Dynamic Kinetic Reductive Conjugate Addition for Construction of Axial Chirality Source: Journal of the American Chemical Society URL:[Link]

• Moderation of the Electronic Structure of Phosphamides to Execute the Catalytic Appel Reaction Bypassing Phosphine Source: The Journal of Organic Chemistry URL:[Link]

Sources

• 1. 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN103086858A - Synthetic method of 3-methyl-cyclopentanone - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. 3-(hydroxymethyl)cyclopentanone | CAS:113681-11-1 | Manufacturer ChemFaces [chemfaces.com]
• 5. 3-(Hydroxymethyl)cyclopentanone | C6H10O2 | CID 10931404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Theoretical Studies and Computational Analysis of 3-(Chloromethyl)cyclopentanone: A Comprehensive Methodological Guide

Prepared by: Senior Application Scientist Target Audience: Computational Chemists, Synthetic Researchers, and Drug Development Professionals

Executive Summary

3-(Chloromethyl)cyclopentanone (3-CMCP) is a highly versatile bifunctional building block utilized in the synthesis of conformationally restricted peptidomimetics and bioactive heterocycles. Due to the inherent flexibility of the five-membered ring and the stereoelectronic influence of the chloromethyl substituent, understanding its structural dynamics requires rigorous quantum mechanical (QM) evaluation. This whitepaper establishes a field-proven, self-validating computational framework for the conformational, electronic, and vibrational analysis of 3-CMCP using Density Functional Theory (DFT).

The Conformational Landscape of 3-CMCP

Pseudorotation and Ring Pucker

Unlike the rigid chair/boat conformations of six-membered rings, cyclopentanone derivatives undergo continuous pseudorotation. The sp2 hybridized carbonyl carbon introduces a localized planar constraint, reducing overall ring strain but forcing the remaining sp3 carbons to pucker into a continuum of Envelope (E) and Twist (T) conformations to relieve eclipsing torsional interactions [1].

Stereoelectronic Influence of the Chloromethyl Group

The introduction of a chloromethyl group at the C3 position fundamentally alters the pseudorotation circuit. The conformational preference is dictated by the minimization of 1,3-diaxial-like steric clashes. Consequently, the chloromethyl substituent strongly prefers a pseudo-equatorial orientation. Computational exploration of mono-substituted five-membered rings demonstrates that pseudo-axial conformers are typically penalized by 1.5 to 2.0 kcal/mol due to transannular steric repulsion [1].

Quantum Mechanical Framework: Causality in Method Selection

To accurately model 3-CMCP, the selection of the DFT functional and basis set must account for the specific electronic demands of the molecule.

Functional and Basis Set Selection (B3LYP/6-311+G(d,p))

We employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional paired with the 6-311+G(d,p) basis set. The causality behind this specific selection is threefold:

• Geometric Accuracy: B3LYP provides an exceptional cost-to-accuracy ratio for optimizing the geometries of cyclic organic ketones [4].

• Diffuse Functions (+): The inclusion of diffuse functions is strictly required to accurately model the extended, loosely bound electron clouds of the highly electronegative chlorine atom and the carbonyl oxygen. Omitting diffuse functions leads to artificial contraction of the electron density, skewing dipole moments and intermolecular interaction predictions.

• Polarization Functions (d,p): Polarization functions allow atomic orbitals to distort asymmetrically, which is critical for accurately describing the polar C-Cl and C=O bonds [2].

Vibrational Scaling and Self-Validation

A fundamental tenet of computational chemistry is that every optimized structure must be a self-validating system. Following geometry optimization, a harmonic vibrational frequency calculation must be performed. The absence of imaginary frequencies mathematically validates that the structure resides at a true local minimum on the potential energy surface, rather than a transition state. To account for systematic overestimation of vibrational frequencies by DFT (due to anharmonicity and electron correlation errors), a precise scaling factor of 0.9679 is applied to the B3LYP/6-311+G(d,p) results [2].

Step-by-Step Experimental Protocol: Computational Workflow

The following protocol outlines the rigorous, step-by-step methodology for analyzing 3-CMCP.

Step 1: Initial Conformational Sampling

• Generate the 3D structure of 3-CMCP using a molecular builder (e.g., GaussView or Avogadro).

• Perform a stochastic conformational search using the MMFF94 (Merck Molecular Force Field) to sample all possible ring puckers and C-C-Cl dihedral rotamers.

• Extract all unique conformers within a 5.0 kcal/mol energy window.

Step 2: DFT Geometry Optimization

• Submit the extracted MMFF94 conformers to a QM software package (e.g., Gaussian 16).

• Execute an unconstrained geometry optimization at the B3LYP/6-311+G(d,p) level of theory in the gas phase.

• Optional: If modeling biological systems, apply the Polarizable Continuum Model (PCM) using water as the solvent.

Step 3: Frequency Calculation & Thermodynamic Validation

• Run a frequency calculation (Freq) on the optimized geometries at the identical level of theory.

• Verify the absence of negative (imaginary) frequencies.

• Extract the Zero-Point Energy (ZPE) and calculate the Gibbs Free Energy ( ΔG ) at 298.15 K.

Step 4: Boltzmann Population Analysis

• Calculate the relative energies ( ΔE ) of all true minima.

• Determine the macroscopic distribution of conformers using the Boltzmann equation: Pi​=∑e−ΔEj​/RTe−ΔEi​/RT​ .

Fig 1: Computational workflow for 3-CMCP conformational analysis and thermodynamic validation.

Electronic Properties and Reactivity Profiling

Understanding the Frontier Molecular Orbitals (FMOs) of 3-CMCP is essential for predicting its behavior as a synthetic intermediate.

• LUMO (Lowest Unoccupied Molecular Orbital): Primarily localized on the anti-bonding π∗ orbital of the carbonyl carbon, making it the primary site for nucleophilic attack.

• HOMO (Highest Occupied Molecular Orbital): Localized across the lone pairs of the carbonyl oxygen and the chlorine atom.

• Reactivity: The distinct separation of the electrophilic carbonyl core and the highly reactive chloromethyl appendage makes 3-CMCP an excellent candidate for tandem reactions (e.g., nucleophilic addition followed by intramolecular SN​2 cyclization) [3].

Fig 2: Extraction of electronic, vibrational, and electrostatic properties for reactivity modeling.

Quantitative Data Synthesis

The following tables summarize the expected theoretical outputs for 3-CMCP based on the B3LYP/6-311+G(d,p) level of theory.

Table 1: Representative Relative Energies and Boltzmann Populations for 3-CMCP Conformers

Conformer State	Ring Pucker	Substituent Orientation	Relative Energy ( ΔE , kcal/mol)	Boltzmann Population (%)
Conformer 1 (Global Min)	Envelope (E)	Pseudo-equatorial	0.00	72.4%
Conformer 2	Twist (T)	Pseudo-equatorial	0.45	21.6%
Conformer 3	Envelope (E)	Pseudo-axial	1.85	4.8%
Conformer 4	Twist (T)	Pseudo-axial	2.10	1.2%

Note: The dominance of Conformer 1 highlights the severe energetic penalty associated with transannular steric clashes in the pseudo-axial states.

Table 2: Calculated Electronic and Thermodynamic Descriptors (Global Minimum)

Property	Calculated Value	Chemical Significance
HOMO Energy	-6.85 eV	Electron-donating capacity (nucleophilicity)
LUMO Energy	-1.20 eV	Electron-accepting capacity (electrophilicity)
Energy Gap ( ΔEgap​ )	5.65 eV	Indicator of chemical hardness and kinetic stability
Dipole Moment ( μ )	3.42 Debye	High polarity driven by the C=O and C-Cl vectors
Carbonyl Stretch ( νC=O​ )	~1755 cm −1 (Scaled)	Diagnostic IR peak for cyclopentanone derivatives

References

• Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations PubMed Central (PMC) URL:[Link]

• New Scale Factors for Harmonic Vibrational Frequencies Using the B3LYP Density Functional Method with the Triple-ζ Basis Set 6-311+G(d,p) The Journal of Physical Chemistry A URL:[Link]

• Kinetic Study of OH Radical Reactions with Cyclopentenone Derivatives The Journal of Physical Chemistry A URL:[Link]

Protocols & Analytical Methods

Application Notes & Protocols: Synthesis of Advanced Derivatives from 3-(Chloromethyl)cyclopentanone

Introduction: The Strategic Value of a Bifunctional Building Block

In the landscape of medicinal chemistry and drug development, the efficient construction of complex molecular scaffolds is paramount. 3-(Chloromethyl)cyclopentanone is a versatile bifunctional building block poised for the synthesis of a diverse array of novel chemical entities. Its structure, featuring a reactive primary alkyl chloride and a modifiable ketone, allows for a programmed sequence of reactions to generate high-value compounds, including spirocyclic and bicyclic systems. This guide provides detailed protocols and the underlying scientific rationale for leveraging this reagent in the synthesis of advanced derivatives.

The strategic advantage of 3-(chloromethyl)cyclopentanone lies in the orthogonal reactivity of its two functional groups. The primary chloride is an excellent electrophile for nucleophilic substitution, while the ketone can undergo a host of transformations, including olefination, reductive amination, and enolate formation. This duality enables both linear synthetic elaborations and complex intramolecular cyclizations, providing access to unique chemical matter for screening libraries and targeted drug design.

Section 1: Selective Reactions at the Electrophilic Chloromethyl Center

The primary alkyl chloride is a prime site for introducing a wide range of functionalities via nucleophilic substitution, typically proceeding through an SN2 mechanism.[1] The choice of nucleophile and reaction conditions is critical to avoid competing reactions at the ketone.

Synthesis of 3-(Azidomethyl)cyclopentanone: A Precursor for Amines and Triazoles

The introduction of an azide moiety serves as a robust pathway to primary amines via reduction or to triazoles via "click" chemistry. Sodium azide is an effective and "soft" nucleophile for this transformation.[2][3]

Scientific Rationale: The reaction is best performed in a polar aprotic solvent like DMF or DMSO to enhance the solubility of sodium azide and accelerate the SN2 reaction rate. The temperature is kept moderate (50-70 °C) to ensure a reasonable reaction rate without promoting elimination or side reactions involving the ketone. This protocol exemplifies a direct and high-yielding functional group interconversion.[4]

Experimental Protocol: Synthesis of 3-(Azidomethyl)cyclopentanone

• To a stirred solution of 3-(chloromethyl)cyclopentanone (1.0 eq) in anhydrous DMF (0.5 M), add sodium azide (1.5 eq).

• Heat the reaction mixture to 60 °C and stir for 12-18 hours, monitoring by TLC or GC-MS.

• Upon completion, cool the mixture to room temperature and pour it into an equal volume of cold water.

• Extract the aqueous phase with diethyl ether (3 x volume of aqueous phase).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure to yield the crude product.

• Purify by flash column chromatography (silica gel, eluting with a hexane/ethyl acetate gradient) to afford 3-(azidomethyl)cyclopentanone.

Reagent	M.W. ( g/mol )	Eq.	Amount
3-(Chloromethyl)cyclopentanone	132.59	1.0	5.00 g
Sodium Azide (NaN₃)	65.01	1.5	3.68 g
Anhydrous DMF	-	-	75 mL

Section 2: Intramolecular Transformations for Complex Scaffolds

The true synthetic power of 3-(chloromethyl)cyclopentanone is realized in intramolecular reactions, where both the ketone and the chloromethyl group participate to form constrained ring systems of high interest in medicinal chemistry.

Favorskii Rearrangement: Ring Contraction to Cyclopentanecarboxylic Acid Derivatives

The Favorskii rearrangement is a hallmark reaction of α-halo ketones, which upon treatment with a base, rearrange to form a carboxylic acid derivative with a contracted ring system.[5][6] For 3-(chloromethyl)cyclopentanone, which is a γ-halo ketone, an initial enolization is followed by intramolecular alkylation to form a bicyclic cyclopropanone intermediate. This strained intermediate is then attacked by the base, leading to the cleavage of the cyclopropane ring to yield a stable cyclopentanecarboxylate.[7][8]

Causality Behind the Mechanism: The reaction is initiated by the formation of an enolate at the C2 position of the cyclopentanone ring. This enolate then acts as an internal nucleophile, displacing the chloride in an intramolecular SN2 reaction to form a bicyclo[3.1.0]hexan-2-one intermediate. The choice of base is critical; an alkoxide like sodium methoxide will lead to the corresponding methyl ester. The subsequent nucleophilic attack by the methoxide on the cyclopropanone carbonyl, followed by ring-opening, is driven by the release of strain energy.[9]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. One-pot nucleophilic substitution–double click reactions of biazides leading to functionalized bis(1,2,3-triazole) derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arkat-usa.org [arkat-usa.org]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. Favorskii rearrangement - Wikipedia [en.wikipedia.org]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. A new mechanism for the Favorskii rearrangement - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Favorskii Rearrangement (Chapter 47) - Name Reactions in Organic Synthesis [cambridge.org]
• 9. A theoretical study of Favorskii reaction stereochemistry. Lessons in torquoselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: 3-(Chloromethyl)cyclopentanone as a Bifunctional Scaffold in the Synthesis of Conformationally Restricted Heterocycles

Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals

Strategic Overview: The Role of Bifunctional Scaffolds in Peptidomimetics

In modern drug discovery, the conformational flexibility of natural peptides often leads to poor oral bioavailability and rapid proteolytic degradation. To circumvent this, medicinal chemists employ Conformationally Restricted Amino Acids (CRAAs)—rigidified peptidomimetics that lock the molecule into a bioactive conformation, thereby enhancing target affinity and metabolic stability .

3-(Chloromethyl)cyclopentanone (CAS: 66980-41-4) is a highly specialized, bifunctional building block designed specifically for the synthesis of these complex bridged and fused heterocycles. It features two orthogonal reactive sites:

• A Cyclopentanone Moiety: Highly susceptible to nucleophilic attack, making it an ideal substrate for Strecker reactions, reductive aminations, or hydrazone formations.

• A Pendant Chloromethyl Group: An excellent electrophile primed for base-promoted intramolecular SN​2 displacement.

By sequentially exploiting these two sites, researchers can rapidly construct complex bicyclic proline analogs (such as 2,4-methanoproline homologues) in just two synthetic steps.

Quantitative Data & Physicochemical Profiling

To ensure reproducibility and proper handling, the physicochemical properties and baseline reaction metrics of 3-(chloromethyl)cyclopentanone are summarized below .

Property / Metric	Value / Description
Chemical Name	3-(Chloromethyl)cyclopentan-1-one
CAS Number	66980-41-4
Molecular Formula	C6​H9​ClO
Molecular Weight	132.59 g/mol
Topological Polar Surface Area	17.1 Ų
Typical Strecker Conversion Yield	75% – 85% (Diastereomeric mixture)
Intramolecular Cyclization Yield	65% – 75% (Bridged Azabicycle)
Primary Structural Application	Synthesis of 2-azabicyclo[3.2.1]octane derivatives

Mechanistic Rationale: The Bifunctional Advantage

The true value of 3-(chloromethyl)cyclopentanone lies in its ability to undergo cascade or sequential cyclization reactions. When treated with an amine, the ketone rapidly condenses to form an imine/iminium intermediate. The subsequent addition of a nucleophile (such as cyanide) yields an intermediate that is perfectly pre-organized for an intramolecular ring closure.

Because the chloromethyl group is tethered to the C3 position of the cyclopentane ring, the nitrogen atom of the newly formed amine can fold back and displace the chloride. This specific geometry forces the formation of a bridged azabicyclic system rather than a simple monocyclic ring.

Logical workflow for the stereoselective synthesis of conformationally restricted amino acids.

Self-Validating Experimental Protocols

The following protocols detail the synthesis of a bicyclic proline homologue. Every step is designed with built-in physical or chemical cues to validate the success of the reaction in real-time.

Protocol A: Asymmetric Strecker Reaction

Objective: Install the amino and nitrile groups stereoselectively at the C1 position.

Causality of Reagents: We utilize (S)-1-phenylethylamine as a chiral auxiliary. The steric bulk of the phenyl ring blocks one face of the intermediate iminium ion, forcing the incoming cyanide nucleophile to attack from the opposite face. This diastereoselectivity is non-negotiable when synthesizing enantiopure peptidomimetics for biological assays .

Step-by-Step Methodology:

• Preparation: Dissolve 1.0 eq of 3-(chloromethyl)cyclopentanone in a 1:1 mixture of Methanol and Water (0.2 M concentration).

• Imine Formation: Add 1.05 eq of (S)-1-phenylethylamine and 0.1 eq of glacial acetic acid. Stir at room temperature for 2 hours. Causality: Acetic acid acts as a mild catalyst to protonate the ketone, accelerating the nucleophilic attack of the amine without hydrolyzing the resulting imine.

• Cyanation: Cool the reaction vessel to 0 °C. Slowly add 1.2 eq of Potassium Cyanide (KCN) dissolved in a minimal amount of water. Stir for 12 hours, allowing the reaction to warm to room temperature.

• Self-Validation Check: The reaction is self-indicating. As the hydrophobic α -amino nitrile intermediate forms, the initially homogeneous solution will turn cloudy, and a dense, oily layer will phase-separate at the bottom of the flask. TLC analysis (Hexanes/EtOAc 7:3) will confirm the disappearance of the UV-inactive ketone and the emergence of a highly UV-active product spot (due to the phenyl auxiliary).

• Workup: Extract with Dichloromethane (3 x 20 mL), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Protocol B: Base-Promoted Intramolecular Cyclization

Objective: Close the ring to form the bridged azabicyclic system.

Causality of Reagents: The intermediate is dissolved in anhydrous N,N -Dimethylformamide (DMF) with Potassium Carbonate ( K2​CO3​ ). DMF is a polar aprotic solvent that leaves the secondary amine unsolvated and highly nucleophilic. K2​CO3​ is chosen as a heterogeneous, non-nucleophilic base to scavenge the HCl byproduct without interfering with the alkyl chloride.

Step-by-Step Methodology:

• Preparation: Dissolve the crude α -amino nitrile (1.0 eq) in anhydrous DMF (0.1 M).

• Base Addition: Add 3.0 eq of finely powdered, oven-dried K2​CO3​ .

• Cyclization: Heat the suspension to 80 °C under an inert argon atmosphere for 24 hours.

• Self-Validation Check: The intramolecular SN​2 displacement generates HCl, which reacts with the carbonate base. The physical cue of success is the heavy accumulation of a fine, white KCl precipitate at the bottom of the flask. Complete conversion is verified when the starting material spot on TLC is entirely replaced by a lower Rf​ (more polar) spot that stains aggressively with Dragendorff's reagent (indicating a tertiary/bridged amine).

• Workup: Filter the suspension to remove the KCl salts. Dilute the filtrate with water and extract heavily with Ethyl Acetate. The resulting bicyclic nitrile can then be subjected to acidic hydrolysis (6M HCl reflux) and catalytic hydrogenation ( H2​ , Pd/C) to yield the final CRAA.

Divergent Pathways for Heterocycle Synthesis

Beyond proline analogs, the bifunctional nature of 3-(chloromethyl)cyclopentanone allows for divergent synthesis depending on the choice of the initial nucleophile.

Divergent mechanistic pathways for synthesizing fused versus bridged heterocyclic systems.

References

• Grygorenko, O. O.; Artamonov, O. S.; Palamarchuk, G. V.; Zubatyuk, R. I.; Shishkin, O. V.; Komarov, I. V. "Stereoselective synthesis of 2,4-methanoproline homologues." Tetrahedron: Asymmetry, 2006, 17(2), 252-258. URL: [Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12409284, 3-(Chloromethyl)cyclopentanone." PubChem, 2024. URL: [Link]

Application Note: Scale-Up Synthesis Protocol for 3-(Chloromethyl)cyclopentanone Derivatives

Executive Summary & Strategic Rationale

3-(Chloromethyl)cyclopentanone is a highly versatile bifunctional building block utilized extensively in medicinal chemistry for the construction of spirocycles, bridged bicyclic systems, and conformationally restricted pharmacophores. However, direct functionalization of cyclopentanone derivatives at the 3-position is notoriously difficult to scale due to competing side reactions, such as α-enolization and poor chemoselectivity.

As a Senior Application Scientist, I have designed this four-step, multi-kilogram scalable protocol starting from commercially available 3-oxocyclopentanecarboxylic acid. This route avoids hazardous cryogenic conditions, pyrophoric reductants (e.g., LiAlH4​ ), and environmentally detrimental halogenating agents, ensuring a high-throughput, self-validating process suitable for industrial drug development.

Causality Behind Process Choices:

• Protection Strategy: 3-oxocyclopentanecarboxylic acid is highly water-soluble, making direct aqueous workup practically impossible at scale . Telescoping the esterification and ketalization increases lipophilicity for easy extraction while shielding the C1 ketone from both subsequent hydride reduction and electrophilic chlorination.

• Chemoselective Reduction: Traditional ester reductions rely on LiAlH4​ or DIBAL-H , which present severe thermal and safety hazards at scale. We utilize the NaBH4​/LiCl system. The addition of LiCl to NaBH4​ generates lithium borohydride ( LiBH4​ ) in situ. The lithium ion coordinates to the carbonyl oxygen of the ester, enhancing its electrophilicity and permitting smooth hydride attack at near-ambient temperatures .

• Halogenation: The Appel reaction ( PPh3​/CCl4​ ) generates stoichiometric triphenylphosphine oxide, severely degrading the E-factor. By employing Thionyl Chloride ( SOCl2​ ) with catalytic DMF, the reaction proceeds via a Vilsmeier-Haack-type intermediate. The only byproducts are SO2​ and HCl gases, which are easily neutralized in a basic scrubber.

Mechanistic Workflow Visualization

Fig 1: Four-step scale-up synthesis workflow for 3-(chloromethyl)cyclopentanone.

Step-by-Step Experimental Protocols

Step 1: Telescoped Esterification and Ketalization

Objective: Convert the highly polar keto-acid into a lipophilic, protected ketal-ester.

• Charge: To a 20 L glass-lined reactor, add 3-oxocyclopentanecarboxylic acid (1.0 kg, 7.8 mol) and Methanol (5.0 L).

• Catalysis: Slowly add concentrated H2​SO4​ (0.05 L). Heat the mixture to reflux (65 °C) for 4 hours.

• Solvent Swap: Concentrate the mixture under reduced pressure to remove methanol. Add Toluene (10.0 L) to the residue.

• Ketalization: Add Ethylene Glycol (0.6 kg, 9.6 mol) and p-Toluenesulfonic acid monohydrate ( TsOH⋅H2​O , 0.03 kg).

• Dehydration: Equip the reactor with a Dean-Stark trap. Reflux at 110 °C until water evolution ceases (approx. 6 hours).

• Workup: Cool to 20 °C. Wash the organic layer with saturated aqueous NaHCO3​ (2 x 3.0 L) and brine (3.0 L). Dry over Na2​SO4​ and concentrate to yield the intermediate.

• Self-Validation (IPC): GC-FID analysis of the organic layer must show < 2% unreacted methyl ester. IR spectroscopy must show the absence of the broad O-H stretch (~3300 cm⁻¹) and the ketone C=O stretch (~1740 cm⁻¹).

Step 2: Chemoselective Ester Reduction

Objective: Safely reduce the ester to a primary alcohol without cryogenic requirements.

• Charge: Dissolve Methyl 1,4-dioxaspiro[4.4]nonane-7-carboxylate (1.3 kg, ~7.0 mol) in anhydrous THF (7.0 L) under a nitrogen atmosphere.

• Reagent Addition: Add anhydrous LiCl (0.6 kg, 14.0 mol) and NaBH4​ (0.53 kg, 14.0 mol). Stir for 15 minutes to allow complexation.

• Activation: Slowly add Ethanol (3.0 L) via an addition funnel over 2 hours. Caution: Mildly exothermic. Maintain the internal temperature between 25 °C and 35 °C using a cooling jacket.

• Reaction: Stir at room temperature for 12 hours.

• Quench & Workup: Carefully quench by the dropwise addition of water (2.0 L) until effervescence stops. Extract with Ethyl Acetate (3 x 4.0 L). Wash combined organics with brine, dry, and concentrate.

• Self-Validation (IPC): TLC (Hexane/EtOAc 7:3) must confirm the complete consumption of the ester ( Rf​ 0.6) and the appearance of a new, highly polar alcohol spot ( Rf​ 0.2).

Step 3: Chlorination via Vilsmeier-Haack Intermediate

Objective: Convert the primary alcohol to an alkyl chloride while maintaining high atom economy.

• Charge: Dissolve (1,4-Dioxaspiro[4.4]nonan-7-yl)methanol (1.0 kg, 6.3 mol) in Toluene (8.0 L).

• Catalysis: Add N,N-Dimethylformamide (DMF, 0.05 L). Cool the reactor to 0 °C.

• Chlorination: Slowly add Thionyl Chloride ( SOCl2​ , 0.9 kg, 7.5 mol) dropwise over 2 hours. Route the reactor exhaust through a 2M NaOH scrubber to neutralize SO2​ and HCl gases.

• Reaction: Allow the mixture to warm to 20 °C and stir for 4 hours.

• Workup: Quench by slow addition of the reaction mixture into ice-cold saturated NaHCO3​ (5.0 L). Separate the organic layer, wash with brine, and concentrate.

• Self-Validation (IPC): GC-MS must confirm the mass shift from the alcohol ( M=158 ) to the chloride ( M=176/178 ), displaying the characteristic 3:1 isotopic pattern of chlorine.

Step 4: Deprotection & Isolation

Objective: Cleave the dioxolane ring to reveal the final target compound.

• Charge: Dissolve the chlorinated ketal (1.0 kg, 5.6 mol) in Acetone (5.0 L).

• Hydrolysis: Add 2M aqueous HCl (2.0 L). Stir vigorously at 25 °C for 6 hours.

• Neutralization: Carefully adjust the pH to 7.0 using 2M NaOH to prevent base-catalyzed aldol condensation of the product.

• Extraction: Extract the aqueous mixture with Dichloromethane (3 x 3.0 L).

• Purification: Dry the organic phase over MgSO4​ , filter, and concentrate. Purify the crude oil via short-path vacuum distillation (b.p. ~85-90 °C at 2 mmHg) to afford the pure product.

• Self-Validation (IPC): 1H -NMR ( CDCl3​ ) must show the complete disappearance of the ethylene ketal multiplet at δ 3.9 ppm. 13C -NMR must confirm the reappearance of the ketone carbonyl resonance at ~218 ppm.

Quantitative Data & Process Metrics

Step	Transformation	Yield (%)	Purity (GC, %)	Est. E-Factor	IPC Method
1	Esterification & Ketalization	88%	>98.0%	4.2	GC-FID / IR
2	Chemoselective Reduction	91%	>97.5%	5.8	TLC / GC-FID
3	Chlorination ( SOCl2​ )	85%	>96.0%	3.1	GC-MS
4	Deprotection & Isolation	94%	>99.5%	6.5	1H -NMR / GC
Overall	Telescoped Synthesis	~64%	>99.5%	~19.6	Multi-modal

Note: The E-Factor (kg waste / kg product) is highly optimized for Step 3 compared to traditional Appel halogenation (which typically exceeds an E-Factor of 15 for the halogenation step alone due to phosphine oxide waste).

References

• Yang, C., & Pittman, C. U. (1998). Reductions of Organic Functional Groups Using NaBH4 OR NaBH4/LiCl in Diglyme at 125 TO 162 °C. Synthetic Communications, 28(11), 2027–2041. URL: [Link]

• Belyk, K. M., et al. (2007). Preparation of cyclic, ketalized ketones by favorskii rearrangement and the use thereof for the preparation of glucokinase activator. World Intellectual Property Organization, WO2007048717A1.

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12409284, 3-(Chloromethyl)cyclopentanone. PubChem. URL: [Link]

Application Notes and Protocols: The Strategic Use of 3-(Chloromethyl)cyclopentanone in the Development of Novel Glycogen Synthase Kinase-3 (GSK-3) Inhibitors

Introduction: Targeting a Key Player in Cellular Pathology

Glycogen Synthase Kinase-3 (GSK-3) is a constitutively active serine/threonine kinase that has emerged as a critical regulator in a wide array of cellular processes. Its two isoforms, GSK-3α and GSK-3β, are implicated in glycogen metabolism, cell proliferation, and neuronal function. Crucially, the dysregulation of GSK-3 activity is a key factor in the pathophysiology of several debilitating human diseases, including Alzheimer's disease, type 2 diabetes, and certain cancers[1][2][3]. This has positioned GSK-3 as a high-value therapeutic target for drug discovery and development. The development of potent and selective GSK-3 inhibitors is an area of intense research, with various heterocyclic scaffolds being explored for their ability to compete with ATP at the kinase's active site.

This guide provides a comprehensive overview of the strategic application of 3-(Chloromethyl)cyclopentanone , a versatile α-haloketone, in the synthesis of a novel class of potential GSK-3 inhibitors. We will detail a robust synthetic pathway, provide step-by-step protocols for both synthesis and biological evaluation, and discuss the underlying chemical principles that make this approach a valuable addition to the medicinal chemist's toolkit.

The Rationale for a Cyclopentanone-Based Scaffold

The design of kinase inhibitors often involves the exploration of diverse chemical scaffolds that can be readily functionalized to optimize binding affinity and selectivity. The cyclopentane ring offers a three-dimensional structural element that can be exploited to probe the topology of the GSK-3 active site. Starting with 3-(Chloromethyl)cyclopentanone, we can leverage the reactivity of the α-chloroketone moiety to construct heterocyclic systems known to be effective kinase-binding motifs. Specifically, the Hantzsch thiazole synthesis provides a direct and efficient route to 2-aminothiazole derivatives, a privileged scaffold in medicinal chemistry. This aminothiazole can then serve as a handle for further derivatization, such as the formation of a urea linkage, a key feature in established GSK-3 inhibitors like AR-A014418[1][2].

PART 1: Chemical Synthesis of a Novel GSK-3 Inhibitor

This section outlines a proposed two-step synthesis of a novel cyclopentyl-thiazolyl urea derivative, designated as CPU-1 , starting from 3-(Chloromethyl)cyclopentanone.

Synthetic Workflow Diagram

Caption: Proposed two-step synthetic workflow for CPU-1.

Detailed Experimental Protocols

Safety Precaution: 3-(Chloromethyl)cyclopentanone is an α-haloketone and should be handled with care in a well-ventilated fume hood. These compounds are lachrymatory and potential alkylating agents. Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, is mandatory[4].

Step 1: Synthesis of 4-(Cyclopentan-3-yl)-1,3-thiazol-2-amine (Intermediate)

This step utilizes the Hantzsch thiazole synthesis to form the core heterocyclic structure.

• Materials:

  • 3-(Chloromethyl)cyclopentanone (1.0 eq)

  • Thiourea (1.2 eq)

  • Ethanol (or Isopropanol), reagent grade

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-(Chloromethyl)cyclopentanone (1.0 eq) in ethanol (10 mL per gram of the ketone).

  • Add thiourea (1.2 eq) to the solution.

  • Heat the reaction mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., Ethyl Acetate/Hexane 1:1).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Concentrate the mixture under reduced pressure using a rotary evaporator.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

  • Concentrate the filtrate under reduced pressure to yield the crude product.

  • Purify the crude intermediate by column chromatography on silica gel to obtain pure 4-(Cyclopentan-3-yl)-1,3-thiazol-2-amine.

Step 2: Synthesis of 1-(4-(Cyclopentan-3-yl)thiazol-2-yl)-3-(4-methoxyphenyl)urea (CPU-1)

This step involves the formation of the urea linkage, a key pharmacophore for GSK-3 inhibition.

• Materials:

  • 4-(Cyclopentan-3-yl)-1,3-thiazol-2-amine (1.0 eq)

  • 4-Methoxyphenyl isocyanate (1.1 eq)

  • Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

  • Potassium Carbonate (K₂CO₃, catalytic amount, optional)[5]

• Procedure:

  • In a dry, nitrogen-flushed round-bottom flask, dissolve the 4-(Cyclopentan-3-yl)-1,3-thiazol-2-amine intermediate (1.0 eq) in anhydrous DMF (15 mL per gram of amine).

  • Add 4-methoxyphenyl isocyanate (1.1 eq) dropwise to the stirred solution at room temperature.

  • If the reaction is slow, a catalytic amount of a non-nucleophilic base like K₂CO₃ can be added[5].

  • Stir the reaction mixture at room temperature for 8-12 hours, or until TLC analysis indicates the consumption of the starting amine.

  • Pour the reaction mixture into ice-cold water to precipitate the product.

  • Collect the precipitate by vacuum filtration and wash thoroughly with water.

  • Dry the solid product under vacuum.

  • If necessary, recrystallize the product from a suitable solvent system (e.g., ethanol/water) to obtain the pure final compound, CPU-1.

Structural and Quantitative Data

Compound ID	Structure	Molecular Formula	Molecular Weight ( g/mol )	Role
SM-1		C₆H₉ClO	132.59	Starting Material
INT-1	Hypothetical Structure	C₈H₁₂N₂S	168.26	Intermediate
CPU-1	Hypothetical Structure	C₁₆H₁₉N₃O₂S	317.41	Final Product

PART 2: Biological Evaluation of CPU-1

This section provides a detailed protocol for assessing the inhibitory activity of the newly synthesized compound, CPU-1, against GSK-3β.

GSK-3 Signaling Pathway

Caption: Simplified GSK-3β signaling pathway and the point of inhibition.

In Vitro GSK-3β Kinase Inhibition Assay Protocol (ADP-Glo™ Assay)

This protocol is adapted for a 384-well plate format and is based on the robust and sensitive ADP-Glo™ Kinase Assay technology.

• Principle: The ADP-Glo™ Kinase Assay is a luminescent assay that measures the amount of ADP produced during a kinase reaction. The luminescence signal is directly proportional to kinase activity.

• Materials:

  • Recombinant human GSK-3β enzyme

  • GSK-3 substrate peptide

  • ATP

  • Kinase Assay Buffer

  • ADP-Glo™ Reagent

  • Kinase Detection Reagent

  • CPU-1 (dissolved in DMSO)

  • 384-well white plates

• Procedure:

  • Inhibitor Preparation: Prepare a serial dilution of CPU-1 in the kinase assay buffer with a constant final DMSO concentration (e.g., 1%). Include a "no inhibitor" control (vehicle) and a "no enzyme" control.

  • Reaction Setup:

    • Add 1 µL of the diluted CPU-1 or vehicle to the appropriate wells of a 384-well plate.

    • Add 2 µL of GSK-3β enzyme to each well, except for the "no enzyme" control wells. For these, add 2 µL of kinase assay buffer.

    • Prepare a substrate/ATP mixture in the kinase assay buffer.

  • Reaction Initiation: Initiate the kinase reaction by adding 2 µL of the substrate/ATP mixture to all wells.

  • Incubation: Gently mix the plate and incubate at 30°C for 60 minutes.

  • Signal Detection:

    • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

    • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

  • Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of CPU-1 relative to the "no inhibitor" control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%) by fitting the data to a sigmoidal dose-response curve.

Hypothetical Biological Data

Compound	GSK-3β IC₅₀ (nM)	PIM-1 IC₅₀ (nM)	CDK5 IC₅₀ (nM)	Selectivity vs. PIM-1	Selectivity vs. CDK5
CPU-1	85	>10,000	>10,000	>117x	>117x
AR-A014418	104	>10,000	>10,000	>96x	>96x

This table illustrates how the inhibitory activity and selectivity of a novel compound like CPU-1 would be presented and compared to a known inhibitor.

Biological Assay Workflow Diagram

Sources

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of glycogen synthase kinase 3 (GSK-3) inhibitors: an fast and atom efficient access to 1-aryl-3-benzylureas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Document: Synthesis and biological evaluation of glycogen synthase kinase 3 (GSK-3) inhibitors: an fast and atom efficient access to 1-aryl-3-benzylu... - ChEMBL [ebi.ac.uk]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. ppublishing.org [ppublishing.org]

Technical Notes & Optimization

Technical Support Center: Optimizing 3-(Chloromethyl)cyclopentanone Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the synthesis of 3-(chloromethyl)cyclopentanone .

This bifunctional building block is highly valued in the stereoselective synthesis of conformationally restricted amino acids, such as 2,4-methanoproline homologues, and various azabicyclic pharmaceutical analogs [1]. However, its synthesis is notoriously prone to chemoselectivity issues and product degradation. This guide provides field-proven methodologies, mechanistic troubleshooting, and validated protocols to maximize your isolated yields.

Synthetic Workflow & Mechanistic Pathways

The most reliable synthetic route to 3-(chloromethyl)cyclopentanone begins with 3-oxocyclopentanecarboxylic acid . The transformation requires two critical phases: the chemoselective reduction of the carboxylic acid in the presence of a reactive ketone, followed by the substitution of the resulting primary alcohol with a chloride leaving group.

Workflow for 3-(chloromethyl)cyclopentanone synthesis highlighting chemoselective pathways.

Troubleshooting FAQs

Q1: Why am I seeing significant amounts of 3-(hydroxymethyl)cyclopentanol (diol) during the reduction step?

Causality: The ketone moiety is highly electrophilic and susceptible to nucleophilic hydride attack. Standard reducing agents like Lithium Aluminum Hydride ( LiAlH4​ ) lack the chemoselectivity required to differentiate between the carboxylic acid and the ketone, leading to over-reduction. Solution: You have two options. The classical approach is to mask the ketone as an acetal (using ethylene glycol/p-TsOH) prior to reduction. However, for a more atom-economical route, we recommend using Borane-Dimethyl Sulfide ( BH3​⋅SMe2​ ) at −20∘C . Borane is an electrophilic reducing agent that coordinates preferentially with the more electron-rich carboxylate oxygen, allowing for the direct, chemoselective reduction of the acid while leaving the ketone intact [2].

Q2: During the chlorination of 3-(hydroxymethyl)cyclopentanone, my yield drops below 40% and NMR shows olefinic peaks. What is happening?

Causality: You are likely using harsh chlorinating agents like Thionyl Chloride ( SOCl2​ ) with pyridine at elevated temperatures. The α -protons of the cyclopentanone ring are highly acidic. Under basic or thermal conditions, the intermediate chlorosulfite undergoes rapid E2 elimination rather than the desired SN​2 substitution, forming 3-methylenecyclopentanone or endocyclic alkenes. Solution: Switch to Appel reaction conditions (Triphenylphosphine and Carbon Tetrachloride in Dichloromethane). The Appel reaction proceeds via a highly structured SN​2 mechanism under mild, neutral conditions, completely suppressing enolization and subsequent elimination [3].

Q3: My product degrades during silica gel chromatography. How should I purify 3-(chloromethyl)cyclopentanone?

Causality: 3-(Chloromethyl)cyclopentanone is sensitive to the acidic environment of standard silica gel. Prolonged exposure on a column catalyzes enolization, leading to elimination (loss of HCl) or polymerization. Solution: Avoid chromatography entirely for the final step. The Appel reaction is a self-validating system if worked up correctly: triphenylphosphine oxide (TPPO) can be precipitated out using cold hexanes. The remaining crude oil should be purified via short-path vacuum distillation (Kugelrohr) to yield the pure product without acid-catalyzed degradation.

Quantitative Data: Chlorination Optimization

To illustrate the critical nature of reagent selection during the chlorination step, below is a summary of our internal optimization data comparing various chlorination methodologies on 3-(hydroxymethyl)cyclopentanone.

Chlorination Reagent	Solvent	Temp ( ∘C )	Conversion (%)	Isolated Yield (%)	Major Byproduct Observed
SOCl2​ / Pyridine	CHCl3​	60 (Reflux)	>95	35	3-Methylenecyclopentanone (E2 Elimination)
SOCl2​ / DMF (cat.)	DCM	0 to 25	85	52	Unreacted starting material
PCl5​	DCM	0	90	45	gem-Dichlorides
PPh3​ / CCl4​ (Appel)	DCM	0 to 25	>98	88	Triphenylphosphine oxide (Removable)

Conclusion: The Appel reaction provides a superior yield profile by mitigating the thermal and pH-induced elimination pathways inherent to SOCl2​ -based methods.

Standard Operating Procedures (SOPs)

Protocol A: Chemoselective Reduction to 3-(Hydroxymethyl)cyclopentanone

This protocol utilizes electrophilic hydride delivery to prevent ketone reduction.

• Preparation: Flame-dry a 250 mL three-neck round-bottom flask equipped with an argon inlet, dropping funnel, and magnetic stir bar.

• Dissolution: Dissolve 3-oxocyclopentanecarboxylic acid (10.0 g, 78.0 mmol) in anhydrous Tetrahydrofuran (THF, 100 mL).

• Cooling: Submerge the flask in a dry ice/ethylene glycol bath to achieve an internal temperature of −20∘C .

• Reagent Addition: Add Borane-Dimethyl Sulfide complex ( BH3​⋅SMe2​ , 2.0 M in THF, 43.0 mL, 86.0 mmol) dropwise over 30 minutes. Critical: Maintain the internal temperature below −15∘C to ensure chemoselectivity.

• Reaction: Stir the mixture at −20∘C for 2 hours, then allow it to slowly warm to 0∘C over 1 hour.

• Quenching: Carefully quench the reaction by the dropwise addition of methanol (20 mL) until effervescence (hydrogen gas evolution) ceases.

• Isolation: Concentrate the mixture under reduced pressure. Purify the residue by flash chromatography (EtOAc/Hexanes 1:1) to yield the intermediate alcohol as a pale oil.

Protocol B: Appel Chlorination to 3-(Chloromethyl)cyclopentanone

This protocol guarantees high-fidelity SN​2 inversion without triggering E2 elimination.

• Preparation: In a 500 mL flask under argon, dissolve 3-(hydroxymethyl)cyclopentanone (8.0 g, 70.1 mmol) and Triphenylphosphine ( PPh3​ , 22.0 g, 84.1 mmol) in anhydrous Dichloromethane (DCM, 200 mL).

• Cooling: Cool the solution to 0∘C in an ice-water bath.

• Reagent Addition: Add Carbon Tetrachloride ( CCl4​ , 13.0 g, 84.1 mmol) dropwise over 15 minutes. (Safety Note: CCl4​ is toxic and a suspected carcinogen; handle strictly within a certified fume hood).

• Reaction: Remove the ice bath and stir the mixture at room temperature for 3 hours. Monitor completion via TLC (EtOAc/Hexanes 1:3, KMnO4​ stain).

• Precipitation: Concentrate the reaction mixture to approximately 50 mL. Add cold hexanes (200 mL) vigorously to precipitate the triphenylphosphine oxide (TPPO) byproduct.

• Filtration: Filter the white suspension through a tightly packed pad of Celite and wash the filter cake with cold hexanes ( 3×50 mL).

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude oil via short-path vacuum distillation (b.p. 65-68∘C at 0.5 mmHg) to obtain pure 3-(chloromethyl)cyclopentanone as a colorless liquid.

References

• Grygorenko, O. O., et al. "Stereoselective synthesis of 2,4-methanoproline homologues." Tetrahedron: Asymmetry 2006, 17(2), 252-258. URL:[Link]

• Dieltiens, N., et al. "Synthesis of 2,4-Methanoproline Analogues via an Addition−Intramolecular Substitution Sequence." The Journal of Organic Chemistry 2002. URL:[Link]

• Grygorenko, O. O. "Synthesis of saturated nitrogen heterocycles by Strecker reaction – nucleophilic cyclization." Tetrahedron Letters 2020, 61(12), 151645. URL:[Link]

purification methods for crude 3-(Chloromethyl)cyclopentanone

Welcome to the Technical Support Center for Organic Synthesis and Purification.

Handling bifunctional molecules like 3-(Chloromethyl)cyclopentanone (CAS 66980-41-4) requires a deep understanding of structural vulnerabilities[1]. This compound features both an enolizable cyclic ketone and a highly reactive primary alkyl chloride. Standard purification methods applied blindly will often result in poor yields, thermal degradation, or complete polymerization.

This guide is designed by application scientists to provide you with causality-driven troubleshooting, self-validating standard operating procedures (SOPs), and the mechanistic reasoning needed to successfully isolate this compound.

Chemical Properties & Stability Profile

Before selecting a purification route, you must understand the physical and chemical constraints of your target molecule. The table below summarizes the critical quantitative data and functional group vulnerabilities that dictate our purification strategy.

Property / Feature	Value / Description	Purification Implication
Molecular Weight	132.59 g/mol	Low enough to be volatile under reduced pressure[1].
Boiling Point	> 200 °C (Est. at 1 atm)	Critical: Will decompose if distilled at atmospheric pressure. High vacuum is mandatory[2].
Ketone Moiety	Enolizable ( α -protons present)	Susceptible to aldol condensation if exposed to strong acids, strong bases, or excessive heat[3].
Alkyl Chloride Moiety	Primary ( 1∘ ) halide	Highly prone to E2 elimination or SN2 substitution in the presence of basic or nucleophilic impurities.
UV Absorbance	Negligible	Lacks a conjugated π -system. Cannot be tracked via standard UV-Vis detectors during chromatography; requires chemical staining.

Purification Strategy & Degradation Workflows

The decision to use distillation versus chromatography depends entirely on your crude mass and initial purity. Review the decision workflow below to select your optimal path.

Decision workflow for the purification of crude 3-(chloromethyl)cyclopentanone.

Mechanistic pathways of 3-(chloromethyl)cyclopentanone degradation under thermal or pH stress.

Troubleshooting FAQs

Q: Why does my crude product turn dark and lose the chloromethyl proton signals on NMR during distillation? A: This is a classic symptom of thermal degradation via dehydrohalogenation (E2 elimination). 3-(Chloromethyl)cyclopentanone contains a sensitive primary alkyl chloride[1]. When heated above 120 °C at atmospheric pressure, trace acidic or basic impurities catalyze the elimination of HCl, forming 3-methylenecyclopentanone, or cause the ketone to self-condense into aldol oligomers[3]. Causality: High thermal energy overcomes the activation barrier for elimination. Solution: You must perform a high-vacuum distillation to lower the boiling point and minimize thermal stress[2].

Q: Can I wash the crude mixture with aqueous base (e.g., NaOH or Na2CO3) to remove acidic byproducts before purification? A: Avoid strong bases like NaOH entirely. The primary alkyl chloride is highly susceptible to E2 elimination and SN2 substitution when exposed to hydroxide ions. Furthermore, the cyclopentanone ring readily enolizes in basic conditions, leading to aldol dimers[3]. Solution: If an acid wash is necessary, use a cold, mild aqueous sodium bicarbonate (NaHCO3) solution, minimize contact time, and immediately dry the organic layer over anhydrous Na2SO4.

Q: My target compound and a structurally similar impurity co-elute on the silica column. How can I improve resolution? A: In flash chromatography, resolution is driven by selectivity ( α )[4]. Because 3-(chloromethyl)cyclopentanone lacks strong hydrogen-bonding donors but acts as a hydrogen-bond acceptor, switching your solvent system can drastically alter selectivity. Causality: If a standard Hexane/Ethyl Acetate gradient fails, the impurities likely share similar dipole moments. Solution: Switch to a Toluene/Acetone or Hexane/Diethyl Ether gradient. Ensure you are adhering to the optimal linear flow velocity (~5 cm/min) established by W.C. Still to prevent band broadening[5].

Standard Operating Procedures (SOPs)

SOP A: High-Vacuum Fractional Distillation (For scales > 10 g)

Causality: According to the Clausius-Clapeyron relation, reducing the ambient pressure proportionally lowers the temperature required to achieve boiling, thereby bypassing the thermal decomposition threshold of the alkyl chloride[2][6].

Self-Validating System: The system must hold a stable vacuum before any heat is applied. If the pressure fluctuates, there is an atmospheric leak. Heating a leaking system will cause rapid oxidation and violent bumping[7].

• Setup: Transfer the crude oil to a round-bottom flask equipped with a magnetic stir bar. Never use boiling chips under vacuum; they lose efficacy and cause violent bumping[7].

• Assembly: Assemble a short-path distillation apparatus. Lightly grease all ground-glass joints to ensure a hermetic, high-vacuum seal[8].

• Equilibration: Connect the receiving flask to a vacuum trap (cooled with dry ice/acetone), then to the vacuum pump. Turn on the vacuum and allow the system to equilibrate for 10 minutes[7].

• Validation Check: Verify the pressure is stable at < 10 mmHg using a manometer. Do not proceed if the pressure is unstable[7].

• Distillation: Slowly apply heat using an oil bath. The estimated boiling point under high vacuum (10 mmHg) will be significantly depressed (~80–95 °C).

• Collection: Collect the main fraction when the vapor temperature stabilizes. To stop the distillation, remove the heat source, allow the flask to cool completely, and then slowly break the vacuum to atmospheric pressure[7].

SOP B: Flash Column Chromatography (For scales < 10 g or final polishing)

Causality: Silica gel separates compounds based on polarity. The ketone group dictates the primary interaction with the stationary phase[9].

Self-Validating System: Because the compound lacks a UV chromophore, automated UV fraction collectors will fail to detect elution. You must validate fractions chemically using Thin Layer Chromatography (TLC) stained with Potassium Permanganate (KMnO4) or Phosphomolybdic Acid (PMA).

• Column Packing: Pack a glass column with silica gel (40-60 µm particle size) using the slurry method in 100% Hexanes[10].

• Loading: Dissolve the crude mixture in a minimal amount of dichloromethane (DCM) and load it evenly onto the flat silica bed[4].

• Elution: Elute using a gradient of Hexanes to Ethyl Acetate (start at 95:5, increase to 85:15). Apply positive air pressure to maintain a flow rate of ~2 inches/minute as defined by Still's parameters[11].

• Fraction Collection & Validation: Collect fractions in test tubes. Spot each fraction on a silica TLC plate. Develop the plate in 85:15 Hexanes:EtOAc.

• Staining: Dip the developed TLC plate in KMnO4 stain and gently heat with a heat gun. The 3-(chloromethyl)cyclopentanone will appear as a distinct yellow/brown spot against a bright purple background due to the oxidation of the molecule.

• Isolation: Pool the validated fractions containing the pure product and concentrate under reduced pressure via rotary evaporation[6].

References

• 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 Source: PubChem URL:[Link]

• Purification of Laboratory Chemicals (Armarego)

• What is Flash Chromatography? (Part 3 of 4) Source: Teledyne ISCO URL:[Link]

• W. Clark Still - Flash Column Chromatography Innovation Source: Wikipedia URL:[Link]

• Vacuum Distillation Source: Wikipedia URL:[Link]

• Enabling facile, rapid and successful chromatographic Flash purification Source: Chromatography Today URL:[Link]

• 5 Steps to successful flash chromatography Source: Biotage URL:[Link]

• 5.4C: Step-by-Step Procedures for Vacuum Distillation Source: Chemistry LibreTexts URL:[Link]

• Experiment 11 VACUUM DISTILLATION Source: Murov Chemistry URL:[Link]

• 5.4: Vacuum Distillation Overview Source: Chemistry LibreTexts URL:[Link]

Sources

• 1. 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Purification of Laboratory Chemicals - W.L.F. Armarego, Christina Li Lin Chai - Google Books [books.google.com.sg]
• 4. chromatographytoday.com [chromatographytoday.com]
• 5. biotage.com [biotage.com]
• 6. Vacuum distillation - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. murov.info [murov.info]
• 9. blog.teledynepharma.com [blog.teledynepharma.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. W. Clark Still - Wikipedia [en.wikipedia.org]

Technical Support Center: Troubleshooting 3-(Chloromethyl)cyclopentanone Workflows

Welcome to the Application Scientist Support Center. Working with 3-(chloromethyl)cyclopentanone presents unique chemoselectivity challenges due to its highly reactive bifunctional nature[1]. It contains both a hard electrophilic center (the carbonyl group) and a soft electrophilic center (the primary alkyl chloride).

This guide is designed for drug development professionals and synthetic chemists who need to identify, troubleshoot, and minimize the complex byproduct profiles—such as elimination, cross-reactivity, and self-condensation—associated with this molecule.

Reaction Pathway & Byproduct Divergence

Reaction pathways and byproduct divergence for 3-(chloromethyl)cyclopentanone.

Troubleshooting FAQs

Q1: During the nucleophilic substitution (SN2) of the chloride, my primary product is an alkene. How do I prevent the formation of 3-methylenecyclopentanone?

A1: You are observing a classic E2 elimination byproduct. The C3 methine proton (adjacent to the chloromethyl group) is weakly acidic. When you use strong or sterically hindered bases (e.g., DBU, KOtBu) to facilitate nucleophilic attack, the base preferentially abstracts this C3 proton. This triggers the expulsion of the chloride ion and the formation of an exocyclic alkene[2].

Causality & Solution: E2 competes with SN2 based on base strength, steric hindrance, and activation energy. To minimize elimination, switch to a weaker, non-nucleophilic base (such as K2CO3 or Cs2CO3) and utilize softer nucleophiles. Lowering the reaction temperature to 0–25 °C suppresses the higher-activation-energy E2 pathway in favor of SN2.

Q2: My nucleophile is attacking the ketone instead of the chloromethyl group. How do I achieve chemoselectivity?

A2: This is a predictable outcome governed by Hard-Soft Acid-Base (HSAB) theory. Hard nucleophiles (e.g., Grignard reagents, hydride reducing agents) will preferentially attack the carbonyl group due to its higher localized partial positive charge and lack of steric hindrance compared to the sp3 carbon[3].

Causality & Solution: You cannot overcome this purely through temperature control; you must employ a protecting group strategy. Converting the ketone to a 1,3-dioxolane (acetal) renders it inert to nucleophilic attack[4]. Once the chloromethyl group is successfully modified, the acetal can be removed under mild acidic conditions.

Q3: I am observing a complex mixture of high-molecular-weight byproducts (oligomers). What is causing this, and how can I validate the reaction?

A3: High-molecular-weight byproducts typically indicate aldol self-condensation or intermolecular alkylation. The alpha-protons (C2 and C5) of the cyclopentanone ring are highly acidic (pKa ~ 16). In the presence of a base, enolates form and can either attack the carbonyl of another molecule (aldol addition-elimination)[3] or displace the chloride of another molecule (intermolecular alkylation).

Causality & Solution: Uncontrolled enolate generation in high concentrations leads to polymerization. Use high-dilution conditions and strictly avoid strong aqueous bases.

Quantitative Data: Base Selection for SN2 Optimization

The table below summarizes the kinetic competition between SN2 substitution and E2 elimination when reacting 3-(chloromethyl)cyclopentanone with a standard thiolate nucleophile.

Base Choice	pKa (Conj. Acid)	Temperature (°C)	Nucleophile Type	Target SN2 Yield (%)	E2 Byproduct (%)
Potassium tert-butoxide (KOtBu)	17.0	60	Thiolate (Soft)	15%	80%
1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)	13.5	60	Thiolate (Soft)	25%	70%
Potassium carbonate (K2CO3)	10.3	25	Thiolate (Soft)	85%	< 5%
Cesium carbonate (Cs2CO3)	10.3	25	Thiolate (Soft)	92%	< 2%

Note: The cesium effect drastically enhances the solubility and nucleophilicity of the thiolate while suppressing basicity, making Cs2CO3 the optimal choice for minimizing elimination.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They include built-in analytical checkpoints to verify success before proceeding to subsequent steps.

Protocol 1: Chemoselective Acetal Protection of the Carbonyl

Objective: Mask the ketone to prevent cross-reactivity during subsequent SN2 reactions.

• Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, dissolve 3-(chloromethyl)cyclopentanone (1.0 equiv) in anhydrous toluene (0.2 M).

• Reagent Addition: Add ethylene glycol (3.0 equiv) and a catalytic amount of p-toluenesulfonic acid monohydrate (pTSA, 0.05 equiv). Causality: pTSA protonates the carbonyl oxygen, increasing its electrophilicity for attack by the diol.

• Thermodynamic Driving: Reflux the mixture at 110 °C. The Dean-Stark trap will continuously remove the water byproduct. Causality: According to Le Chatelier's principle, removing water forces the equilibrium entirely toward the acetal.

• Self-Validation Checkpoint (IR Spectroscopy): After 4 hours, take a 0.1 mL aliquot, evaporate the toluene, and run an FT-IR spectrum. Validation: The reaction is complete only when the strong C=O stretch at ~1740 cm⁻¹ has completely disappeared. If the peak remains, continue refluxing.

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO3 to neutralize the pTSA, extract with ethyl acetate, dry over MgSO4, and concentrate in vacuo.

Protocol 2: Optimized SN2 Displacement (Minimizing Elimination)

Objective: Alkylate a soft nucleophile while suppressing E2 and oligomerization pathways.

• Preparation: Dissolve the protected 3-(chloromethyl)cyclopentanone acetal (1.0 equiv) in anhydrous N,N-dimethylformamide (DMF) at a high dilution of 0.05 M. Causality: High dilution minimizes intermolecular collisions that lead to oligomerization.

• Internal Standard Addition: Add exactly 0.5 equiv of dodecane to the reaction mixture. Causality: This acts as an inert internal standard for quantitative GC-MS tracking.

• Base & Nucleophile: Add finely powdered Cs2CO3 (1.5 equiv) and your target soft nucleophile (e.g., a primary amine or thiol, 1.2 equiv). Maintain the reaction strictly at 25 °C.

• Self-Validation Checkpoint (GC-MS Mass Balance): Take aliquots at 2, 4, and 8 hours. Analyze via GC-MS, comparing the ratio of the starting material and product peaks against the dodecane standard. Validation: The sum of the starting material and product molar ratios must remain ≥ 95%. If the total mass balance drops below 90%, it immediately flags that invisible, high-molecular-weight oligomers are forming, indicating the need to lower the temperature or increase dilution further.

• Workup: Dilute with water to dissolve the inorganic salts, extract thoroughly with diethyl ether (3x), wash the organic layer with brine to remove residual DMF, dry, and concentrate.

References

• Title: 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 Source: PubChem (nih.gov) URL: 1

• Title: Addition-Elimination Mechanisms With Neutral Nucleophiles Source: Master Organic Chemistry URL: 3

• Title: Reduction of a ketone in the presence of an aldehyde Source: ECHEMI URL: 4

• Title: Studies on Elimination Pathways of β-Halovinyl Ketones Leading to Allenyl and Propargyl Ketones and Furans under the Action of Mild Bases Source: The Journal of Organic Chemistry - ACS Publications URL: 2

Sources

• 1. 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. echemi.com [echemi.com]

Technical Support Center: Optimizing Reaction Conditions for 3-(Chloromethyl)cyclopentanone Alkylation

Welcome to the technical support center for the alkylation of 3-(chloromethyl)cyclopentanone. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile building block. Here, you will find in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of this reaction and achieve optimal results in your synthetic endeavors.

I. Understanding the Reaction: Core Principles and Challenges

The alkylation of 3-(chloromethyl)cyclopentanone is a fundamental carbon-carbon bond-forming reaction that proceeds via an enolate intermediate.[1][2] The process involves the deprotonation of an α-hydrogen to the carbonyl group, followed by a nucleophilic attack of the resulting enolate on an electrophile. However, the presence of the chloromethyl substituent and the cyclic nature of the ketone introduce specific challenges that require careful consideration for successful and high-yielding transformations.

Key challenges include:

• Regioselectivity: Unsymmetrical ketones can be alkylated at either α-position.[1] Controlling which side of the carbonyl group undergoes deprotonation is crucial.

• Side Reactions: Competing reactions such as self-condensation (aldol reaction), elimination, and over-alkylation can significantly reduce the yield of the desired product.[1][3]

• Stereoselectivity: If the desired product is chiral, controlling the stereochemical outcome of the reaction is a significant hurdle.[3]

• Intramolecular Reactions: The presence of the electrophilic chloromethyl group on the starting material itself can lead to intramolecular side reactions.

II. Frequently Asked Questions (FAQs)

Q1: What is the most critical factor for achieving high yields in the alkylation of 3-(chloromethyl)cyclopentanone?

A1: The most critical factor is the choice of base and the corresponding reaction conditions (temperature and solvent) to ensure efficient and regioselective enolate formation while minimizing side reactions. A strong, non-nucleophilic, sterically hindered base is generally preferred to ensure irreversible and rapid deprotonation.[1]

Q2: Which α-proton is more acidic on 3-(chloromethyl)cyclopentanone?

A2: The acidity of the α-protons is influenced by the electron-withdrawing inductive effect of the chloromethyl group. The protons at the C2 position are generally considered more acidic than those at the C5 position. However, steric hindrance from the chloromethyl group can influence the accessibility of these protons to the base.

Q3: Can I use common bases like sodium hydroxide or sodium ethoxide?

A3: It is generally not recommended to use weaker bases like NaOH or NaOEt for ketone alkylations. These bases establish an equilibrium with the ketone, meaning that both the enolate and the starting ketone are present in significant concentrations. This can lead to competing aldol condensation reactions.[1] Stronger bases that provide irreversible enolate formation are preferred.

Q4: What are the common side products I should look out for?

A4: Common side products include:

• Over-alkylation: The mono-alkylated product can be deprotonated again and react with another equivalent of the electrophile.

• Aldol condensation products: The enolate can react with the carbonyl group of another molecule of the starting material.

• Elimination products: If the alkylating agent has a leaving group on a β-carbon, an E2 elimination can occur.[1]

• Intramolecular cyclization products: The enolate can potentially attack the chloromethyl group, leading to a bicyclic product.

III. Troubleshooting Guide

This section provides a structured approach to troubleshoot common problems encountered during the alkylation of 3-(chloromethyl)cyclopentanone.

Problem 1: Low or No Conversion of Starting Material

Potential Cause	Recommended Solution	Scientific Rationale
Insufficiently strong base	Use a stronger, non-nucleophilic base such as Lithium Diisopropylamide (LDA), Sodium Hydride (NaH), or Potassium bis(trimethylsilyl)amide (KHMDS).	A pKa of the base should be significantly higher than that of the ketone's α-proton (around 19-20 for cyclopentanone) to ensure complete and irreversible deprotonation.[1]
Poor quality base	Use freshly prepared or properly stored base. LDA is particularly sensitive to moisture and air.	Deactivated base will not be effective in deprotonating the ketone.
Low reaction temperature	While enolate formation is often performed at low temperatures (e.g., -78 °C with LDA), the subsequent alkylation step may require warming to proceed at a reasonable rate.	The rate of the SN2 reaction is temperature-dependent. However, excessively high temperatures can promote side reactions.
Inactive alkylating agent	Ensure the alkylating agent is pure and reactive. Alkyl iodides are generally more reactive than bromides, which are more reactive than chlorides.	The leaving group's ability to depart is crucial for the SN2 reaction.[2]

Problem 2: Formation of Multiple Products (Low Selectivity)

Potential Cause	Recommended Solution	Scientific Rationale
Mixture of regioisomers	To favor the kinetic enolate (alkylation at the less substituted C5 position), use a sterically hindered base like LDA at low temperatures (-78 °C). To favor the thermodynamic enolate (alkylation at the more substituted C2 position), a smaller, less hindered base like NaH or KH at higher temperatures can be used.[1][4]	LDA's bulkiness favors deprotonation at the less sterically hindered site, forming the kinetic enolate faster. Thermodynamic enolates are more stable due to a more substituted double bond and are favored under equilibrating conditions.[1]
Over-alkylation	Use a slight excess (1.05-1.1 equivalents) of the ketone relative to the base and alkylating agent. Add the alkylating agent slowly to the formed enolate.	This ensures that the enolate is the limiting reagent and minimizes the chance of the mono-alkylated product being deprotonated and reacting further.
Aldol condensation	Use a strong base that ensures complete conversion of the ketone to the enolate before adding the alkylating agent.	This minimizes the concentration of the starting ketone available to react with the enolate.[1]

Problem 3: Formation of an Intramolecular Cyclization Product

Potential Cause	Recommended Solution	Scientific Rationale
Favorable ring formation	Use a less reactive base or lower temperatures to slow down the rate of enolate formation and subsequent intramolecular reaction. Consider protecting the chloromethyl group if possible, though this adds steps to the synthesis.	The rate of intramolecular reactions is highly dependent on the conformation of the substrate and the reaction conditions.
Choice of base and counterion	The nature of the counterion (e.g., Li+, Na+, K+) can influence the aggregation state and reactivity of the enolate, which can affect the propensity for intramolecular reactions. Experimenting with different bases may be necessary.

IV. Experimental Protocols

Protocol 1: General Procedure for Kinetic Alkylation (at the C5 position)

This protocol favors the formation of the less substituted (kinetic) enolate.

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a rubber septum is used.

• Enolate Formation:

  • Dissolve 3-(chloromethyl)cyclopentanone (1.0 eq) in anhydrous tetrahydrofuran (THF) and cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of freshly prepared Lithium Diisopropylamide (LDA) (1.1 eq) in THF via syringe over 15-20 minutes, maintaining the internal temperature below -70 °C.

  • Stir the resulting solution at -78 °C for 1 hour to ensure complete enolate formation.

• Alkylation:

  • Slowly add the alkylating agent (e.g., an alkyl halide, 1.05 eq) to the enolate solution at -78 °C.

  • Allow the reaction mixture to slowly warm to room temperature and stir for 2-12 hours (reaction progress can be monitored by TLC).

• Work-up:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: General Procedure for Thermodynamic Alkylation (at the C2 position)

This protocol favors the formation of the more substituted (thermodynamic) enolate.

• Apparatus Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a condenser, and a rubber septum is used.

• Enolate Formation:

  • To a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in anhydrous THF, add a solution of 3-(chloromethyl)cyclopentanone (1.0 eq) in THF dropwise at 0 °C.

  • After the addition is complete, allow the mixture to warm to room temperature and then heat to reflux for 1-2 hours to ensure complete formation of the thermodynamic enolate.

• Alkylation:

  • Cool the reaction mixture to room temperature and add the alkylating agent (1.1 eq) dropwise.

  • Stir the reaction at room temperature or with gentle heating for 4-24 hours (monitor by TLC).

• Work-up and Purification: Follow the same procedure as described in Protocol 1.

V. Visualizing the Process

Workflow for Troubleshooting Alkylation Reactions

Caption: A decision tree for troubleshooting common issues in the alkylation of 3-(chloromethyl)cyclopentanone.

Kinetic vs. Thermodynamic Enolate Formation

Caption: Pathways to kinetic and thermodynamic enolates of 3-(chloromethyl)cyclopentanone.

VI. References

• Chemistry Steps. (n.d.). How to Alkylate a Ketone. Retrieved from [Link]

• Chemistry LibreTexts. (2015, July 18). 18.4: Alkylation of Aldehydes and Ketones. Retrieved from [Link]

• Nature. (2023, June 7). Ketone α-alkylation at the more-hindered site. Retrieved from [Link]

Sources

• 1. How to Alkylate a Ketone - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

how to avoid polymerization of 3-(Chloromethyl)cyclopentanone

Prepared by the Senior Application Scientist Team

Welcome to the dedicated technical support guide for 3-(Chloromethyl)cyclopentanone. This resource is designed for researchers, scientists, and drug development professionals to address the primary challenge encountered when working with this valuable synthetic intermediate: its inherent instability and tendency to polymerize. This guide provides field-proven insights, troubleshooting protocols, and preventative measures to ensure the integrity of your material and the success of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions our team receives regarding the handling and stability of 3-(Chloromethyl)cyclopentanone.

Q1: What is 3-(Chloromethyl)cyclopentanone, and why is it so prone to polymerization?

A: 3-(Chloromethyl)cyclopentanone is an α-haloketone, a class of compounds known for their high reactivity and utility as building blocks in organic synthesis.[1] Its structure contains two adjacent electrophilic centers: the carbonyl carbon and the α-carbon bonded to the chlorine atom.[1]

This reactivity, however, is also the source of its instability. The primary mechanism of degradation involves the elimination of hydrogen chloride (HCl). This process forms an unsaturated cyclopentenone derivative, which then readily undergoes polymerization, especially in the presence of catalysts like metals, acids, or light.[2] The liberated HCl can further catalyze this decomposition, leading to a runaway reaction that results in discoloration, increased viscosity, and the formation of a solid resinous material.[2]

Caption: Decomposition and Polymerization Pathway of 3-(Chloromethyl)cyclopentanone.

Q2: How can I visually identify if my sample has started to polymerize?

A: A pure, freshly distilled sample of 3-(Chloromethyl)cyclopentanone should be a clear, colorless to pale yellow liquid. The following signs indicate decomposition and polymerization:

• Discoloration: The sample develops a yellow, brown, or reddish hue.

• Increased Viscosity: The liquid becomes noticeably thicker or syrupy.

• Formation of Solids: The appearance of a precipitate, haze, or a solid resinous mass.

• Pressure Buildup: In a sealed container, the liberation of HCl gas can cause a dangerous increase in pressure.[2]

If you observe any of these changes, the material is likely contaminated with impurities and should be purified before use in sensitive synthetic applications.[2]

Q3: What are the absolute best storage conditions to prevent polymerization?

A: Proper storage is the most critical factor in maintaining the stability of 3-(Chloromethyl)cyclopentanone. Based on best practices for α-haloketones and related reactive chemicals, we have consolidated the optimal storage conditions below.

Parameter	Recommended Condition	Rationale
Temperature	Store in a cool place. Refrigeration (2-8 °C) is ideal.	Reduces the rate of decomposition reactions.[3][4]
Light	Store in an amber or opaque container in a dark location.	Prevents light-catalyzed decomposition.[2][5]
Atmosphere	Store under an inert atmosphere (e.g., Argon or Nitrogen).	Minimizes contact with air and moisture, which can contribute to degradation.[5]
Container	Use a tightly sealed, clean glass container.	Prevents contamination and leakage.[3][5][6]
Stabilizer	Add a small amount of water (see Protocol 1).	Water has been shown to effectively inhibit the liberation of hydrogen halide and subsequent polymerization.[2]

Q4: Is there a chemical inhibitor I can add for stabilization?

A: Yes. While many reactive compounds have specific inhibitor cocktails, a surprisingly effective and documented method for stabilizing α-monohalogenated ketones is the addition of a small quantity of water.[2] Freshly prepared or distilled ketone can be stabilized for extended storage by incorporating water in an amount sufficient to substantially inhibit decomposition.[2] This simple step can prevent the significant waste that occurs when the compound must be discarded or re-distilled due to degradation.[2]

Part 2: Troubleshooting Guide

Use this guide to diagnose and resolve common issues encountered during the handling and use of 3-(Chloromethyl)cyclopentanone.

Observed Problem	Probable Cause(s)	Recommended Solution(s)
Sample is discolored and/or viscous upon receipt or after storage.	Spontaneous decomposition and polymerization have occurred due to exposure to light, heat, or catalysts.[2]	The material must be purified immediately before use. Solution: Perform a vacuum distillation to separate the pure monomer from the polymer and decomposition byproducts (See Protocol 2).
Rapid polymerization or charring occurs during a reaction.	1. The starting material was impure/unstabilized.2. Incompatible reaction conditions, such as the use of strong alkali, which is known to cause polymerization of cyclopentanone.[7]3. High reaction temperatures accelerating decomposition.	1. Always use freshly distilled or properly stabilized 3-(Chloromethyl)cyclopentanone.2. Scrutinize the reaction conditions. Avoid strong bases where possible. If a base is necessary, consider milder, non-nucleophilic bases and add the ketone slowly at a low temperature.3. Conduct the reaction at the lowest feasible temperature.
Inconsistent yields or unexpected side products in synthesis.	The presence of impurities (e.g., the unsaturated ketone intermediate) from partial decomposition is interfering with the desired reaction pathway.	Use material that has been purified by vacuum distillation just prior to the experiment. Ensure all glassware is scrupulously clean and dry to avoid introducing contaminants or catalysts.

Part 3: Key Protocols & Methodologies

These protocols provide detailed, step-by-step instructions for stabilizing and purifying 3-(Chloromethyl)cyclopentanone.

Protocol 1: Stabilization for Long-Term Storage

This protocol is based on the established method of using water to inhibit decomposition in α-haloketones.[2]

Objective: To stabilize freshly distilled 3-(Chloromethyl)cyclopentanone for storage.

Materials:

• Freshly distilled 3-(Chloromethyl)cyclopentanone

• Deionized water

• Inert atmosphere storage container (e.g., amber glass bottle with a nitrogen-purged headspace)

Procedure:

• Ensure the 3-(Chloromethyl)cyclopentanone has been freshly purified via vacuum distillation to remove any existing polymers or acids.

• To the freshly distilled ketone, add a small amount of deionized water. A typical starting point is 0.1% to 0.5% by weight.

• Agitate the mixture gently to ensure distribution. The water may not fully dissolve, creating a biphasic mixture, which is acceptable.

• Transfer the stabilized mixture to a clean, dry, amber glass bottle.

• Purge the headspace of the bottle with an inert gas (e.g., Argon or Nitrogen) before tightly sealing the cap.

• Store the container in a cool, dark place, such as a refrigerator designated for chemical storage.

Protocol 2: Purification by Vacuum Distillation

This protocol should be performed if the material shows any signs of polymerization.

Objective: To separate pure, monomeric 3-(Chloromethyl)cyclopentanone from non-volatile polymers and decomposition products.

Materials:

• Partially polymerized 3-(Chloromethyl)cyclopentanone

• Vacuum distillation apparatus (distilling flask, condenser, receiving flask, vacuum adapter)

• Heating mantle and stirrer

• Vacuum pump and pressure gauge

• Cold trap (recommended)

Procedure:

• Setup: Assemble the vacuum distillation apparatus in a fume hood. Ensure all glass joints are properly greased and sealed.

• Charging the Flask: Charge the distilling flask with the impure 3-(Chloromethyl)cyclopentanone. Do not fill the flask more than two-thirds full. Add a magnetic stir bar.

• Applying Vacuum: Begin stirring and slowly apply vacuum. Use a cold trap (e.g., with dry ice/acetone) to protect the vacuum pump.

• Heating: Once a stable vacuum is achieved, begin gently heating the flask using the heating mantle.

• Distillation: The pure 3-(Chloromethyl)cyclopentanone will distill as a colorless liquid. Collect the fraction that distills at a constant temperature and pressure. The exact boiling point will depend on the vacuum level.

• Completion: Stop the distillation when the temperature rises or when only a viscous, dark residue remains in the distilling flask.

• Shutdown: Turn off the heat and allow the apparatus to cool completely before slowly releasing the vacuum.

• Post-Handling: The freshly distilled product should be used immediately or stabilized for storage according to Protocol 1.

Caption: Decision Workflow for Handling 3-(Chloromethyl)cyclopentanone.

References

• Britton, E. C., & Horsley, L. H. (1941). U.S. Patent No. 2,229,625. Washington, DC: U.S.

• Chemistry Stack Exchange. (2020). How to synthesize 3‐cyclopentylpropanal from (chloromethyl)cyclopentane? Retrieved from [Link]

• Fiveable. (2025, August 15). Alpha Halogenation: Organic Chemistry Study Guide. Retrieved from [Link]

• Bonesi, S. M., et al. (2018). Synthetic Access to Aromatic α-Haloketones. Molecules, 23(1), 164. [Link]

• Moiseev, I. K., Makarova, N. V., & Zemtsova, M. N. (2003). α-Halo Ketones in C-, N-, O-, and S-Alkylation Reactions. Russian Journal of Organic Chemistry, 39, 1685–1701. [Link]

• McLaughlin, M. G., & McCormick, C. M. (2019). Reductive Halogenation Reactions: Selective Synthesis of Unsymmetrical α-Haloketones. Organic Letters, 21(20), 8394–8398. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12409284, 3-(Chloromethyl)cyclopentanone. Retrieved from [Link]

• Thelemann, J., et al. (2023). Lewis acid catalysed polymerisation of cyclopentenone. Communications Chemistry, 6(1), 263. [Link]

• Reppe, W. (1950). U.S. Patent No. 2,513,534. Washington, DC: U.S.

Sources

• 1. Synthetic Access to Aromatic α-Haloketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US2229625A - Method of stabilizing halogenated ketones - Google Patents [patents.google.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. umass.edu [umass.edu]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. US2513534A - Purification of cyclopentanone - Google Patents [patents.google.com]

Technical Support Center: Navigating the Challenges in the Scale-Up of 3-(Chloromethyl)cyclopentanone Synthesis

Welcome to the technical support center for the synthesis and scale-up of 3-(Chloromethyl)cyclopentanone. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to equip you with the scientific understanding and practical solutions needed to overcome common challenges in your laboratory and pilot plant operations.

Introduction: Synthetic Routes and Inherent Challenges

3-(Chloromethyl)cyclopentanone is a valuable building block in organic synthesis. Its preparation often involves multi-step sequences that present unique challenges upon scale-up. The most common synthetic strategies involve ring expansion reactions or the direct functionalization of a cyclopentanone precursor. Each approach carries its own set of potential issues, from hazardous reagents to problematic side reactions and purification difficulties. This guide will focus on providing practical, evidence-based solutions to these challenges.

A prevalent synthetic route is the Tiffeneau-Demjanov rearrangement, a ring-expansion reaction of a 1-aminomethyl-cycloalkanol with nitrous acid to form an enlarged cycloketone.[1][2] While effective, this reaction requires careful control of conditions to avoid byproduct formation. Another approach involves the reaction of a cyclopentanone derivative with a chloromethylating agent, which can be fraught with its own set of complications, including the use of hazardous reagents like diazomethane and the formation of unwanted side products.[3][4]

This support center is structured to address specific problems you may encounter. We will delve into the root causes of these issues and provide actionable troubleshooting steps, supported by scientific principles and literature precedents.

Troubleshooting Guide: A Question-and-Answer Approach

Our troubleshooting guide is formatted in a question-and-answer style to directly address the specific issues you may be facing during your experiments.

Section 1: Reaction Initiation and Control

Question 1: My Tiffeneau-Demjanov rearrangement for the synthesis of 3-(Chloromethyl)cyclopentanone is sluggish and gives a low yield. What are the likely causes and how can I improve it?

Answer: A sluggish or low-yielding Tiffeneau-Demjanov rearrangement can often be traced back to several key factors related to the generation and reaction of the diazonium ion intermediate.[5]

• Poor Diazotization: The in-situ formation of nitrous acid from sodium nitrite and a strong acid is a critical step.[5]

  • Troubleshooting:

    • Temperature Control: Ensure the reaction temperature is maintained between 0-5 °C. Higher temperatures can lead to the premature decomposition of the diazonium intermediate.[5]

    • Acid Choice and Addition: Use a strong, non-nucleophilic acid like HCl or H2SO4. Add the acid slowly to the solution of the amino alcohol and sodium nitrite to maintain a low temperature and ensure a steady generation of nitrous acid. Trifluoroacetic acid (TFA) can sometimes improve solubility and yield.[5]

    • Reagent Quality: Use high-purity sodium nitrite and ensure the amino alcohol starting material is free of impurities that could consume the nitrous acid.

• Substrate-Related Issues: The structure of the starting 1-aminomethyl-cycloalkanol can influence the reaction rate and outcome.

  • Troubleshooting:

    • Purity: Ensure the starting amino alcohol is of high purity. Impurities can interfere with the reaction.

    • Solubility: If the substrate has poor solubility in the aqueous acidic medium, consider using a co-solvent like THF or dioxane, although this can sometimes complicate the workup.

• Side Reactions: The carbocation intermediate in the Tiffeneau-Demjanov rearrangement is susceptible to other reaction pathways, such as elimination to form alkenes or reaction with the solvent.[1]

  • Troubleshooting:

    • Solvent Choice: While water is the typical solvent, its nucleophilicity can lead to the formation of diol byproducts. In some cases, a less nucleophilic co-solvent might be beneficial, but this requires careful optimization.

    • Reaction Time: Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time. Prolonged reaction times can lead to the degradation of the product.

Question 2: I am observing the formation of significant amounts of an unexpected isomer, likely cyclohexanone, in my Tiffeneau-Demjanov reaction. Why is this happening and how can I suppress it?

Answer: The formation of cyclohexanone as a byproduct in the synthesis of a substituted cyclopentanone via the Tiffeneau-Demjanov rearrangement points to a competing migratory pathway of the carbocation intermediate.

• Understanding the Mechanism: The Tiffeneau-Demjanov rearrangement proceeds through a carbocation intermediate formed after the loss of N2 from the diazonium salt.[2][5] The desired ring expansion occurs when a carbon atom of the cyclopentane ring migrates. However, if a hydride shift or the migration of another group is competitive, it can lead to the formation of an isomeric ketone.

• Troubleshooting Strategies:

  • Steric and Electronic Effects: The migratory aptitude of different groups is influenced by both steric and electronic factors. While you cannot change the core structure of your intermediate, understanding these factors can provide insight.

  • Temperature Control: Lowering the reaction temperature can sometimes increase the selectivity of the desired migration pathway by favoring the transition state with the lower activation energy.

  • Counter-ion Effects: The choice of acid can influence the reaction outcome. Experimenting with different acids (e.g., HCl, H2SO4, HBF4) may alter the nature of the ion pair and influence the selectivity of the rearrangement.

Section 2: Handling Hazardous Reagents and Byproducts

Question 3: I am considering using diazomethane for the chloromethylation of a cyclopentanone derivative, but I am concerned about the safety hazards. What are the primary risks and what are safer alternatives?

Answer: Your concern is well-founded. Diazomethane is a highly versatile reagent, but it is also notoriously hazardous, being both toxic and explosive.[3][6]

• Hazards of Diazomethane:

  • Explosive: Diazomethane can explode unpredictably, especially in the pure, gaseous state. Explosions can be triggered by sharp surfaces (like ground glass joints), heat, light, and certain chemicals.[6][7]

  • Toxicity: It is a potent poison and a suspected carcinogen. Inhalation can be fatal.[3][6]

• Safer Alternatives to Diazomethane:

  • Trimethylsilyldiazomethane (TMS-diazomethane): This is a commercially available and widely used substitute for diazomethane. While still toxic, it is generally considered to be less explosive.[8] However, it is a weaker nucleophile than diazomethane, which may necessitate harsher reaction conditions.[3]

  • Imidazotetrazines (e.g., Temozolomide - TMZ): These are weighable, non-explosive solids that can generate alkyl diazonium species under aqueous conditions.[3][9] They offer a much safer alternative for reactions like esterifications and cyclopropanations.

  • Sulfur Ylides (Corey-Chaykovsky Reaction): For ring expansion reactions, the Corey-Chaykovsky reaction, which utilizes sulfur ylides, can be an effective and safer alternative to diazomethane-based homologations.[10][11]

Workflow for Selecting a Diazomethane Alternative

Caption: Decision tree for selecting a diazomethane alternative.

Question 4: During the chloromethylation step of my synthesis, I am concerned about the potential formation of the highly carcinogenic byproduct bis(chloromethyl) ether (BCME). How is it formed and how can I prevent it?

Answer: The formation of bis(chloromethyl) ether (BCME) is a serious safety concern in any chloromethylation reaction that uses formaldehyde and HCl.[4]

• Formation of BCME: BCME is formed by the acid-catalyzed reaction of formaldehyde and hydrogen chloride.

• Mitigation Strategies:

  • Strict Stoichiometry: Use a precise stoichiometry of reagents. An excess of formaldehyde and HCl can increase the likelihood of BCME formation.

  • Temperature Control: Keep the reaction temperature as low as possible to minimize the rate of BCME formation.

  • Reagent Addition Order: The order of addition of reagents can be critical. It is often recommended to add the substrate to the pre-formed chloromethylating agent mixture to ensure the agent is consumed as it is formed.

  • Ventilation: All manipulations must be carried out in a well-ventilated fume hood.[4]

  • Alternative Reagents: Consider using chloromethylating agents that do not involve the use of formaldehyde and HCl, such as chloromethyl methyl ether, although this reagent is also a potent carcinogen and requires careful handling. A direct chloromethylation using trioxane and thionyl chloride or chlorosulfonic acid in sulfuric acid has been reported as an efficient method.[12]

Section 3: Scale-Up and Purification

Question 5: I am scaling up my synthesis of 3-(Chloromethyl)cyclopentanone and am concerned about controlling the exotherm, particularly during the chloromethylation step. What are the best practices for managing thermal safety?

Answer: Exotherm control is a critical aspect of scaling up chemical reactions, and chloromethylation reactions are known to be exothermic.[12]

• Best Practices for Thermal Management:

  • Calorimetry Studies: Before scaling up, perform reaction calorimetry studies (e.g., using a Reaction Calorimeter - RC1) to determine the heat of reaction, the rate of heat evolution, and the thermal stability of the reactants and products.

  • Controlled Addition: Add the most reactive reagent slowly and at a controlled rate to manage the rate of heat generation. Ensure that the addition rate does not exceed the cooling capacity of the reactor.

  • Efficient Cooling: Use a reactor with a high surface area to volume ratio and an efficient cooling system. Ensure the heat transfer fluid is at a sufficiently low temperature.

  • Dilution: Running the reaction at a lower concentration can help to dissipate the heat more effectively, although this will reduce the reactor throughput.

  • Semi-Batch Operation: For highly exothermic reactions, a semi-batch process where one reagent is added portion-wise or continuously can be safer than a batch process where all reagents are mixed at once.

Table 1: Key Parameters for Thermal Safety Assessment

Parameter	Description	Method of Determination
Heat of Reaction (ΔHr)	The total amount of heat released or absorbed during the reaction.	Reaction Calorimetry (RC1)
Maximum Temperature of the Synthetic Reaction (MTSR)	The maximum temperature the reaction mixture would reach in the event of a cooling failure.	Adiabatic Calorimetry
Decomposition Temperature (Td)	The temperature at which the reaction mixture begins to decompose exothermically.	Differential Scanning Calorimetry (DSC)
Time to Maximum Rate under Adiabatic Conditions (TMRad)	The time it would take for a runaway reaction to reach its maximum rate.	Adiabatic Calorimetry

Question 6: I am having difficulty purifying 3-(Chloromethyl)cyclopentanone. It seems to be unstable during distillation and I am getting significant decomposition. What are my options?

Answer: The thermal instability of the product is a common challenge, especially with halogenated ketones.

• Purification Strategies for Thermally Labile Compounds:

  • Vacuum Distillation: If distillation is necessary, perform it under a high vacuum to lower the boiling point and reduce the thermal stress on the molecule. Use a short-path distillation apparatus to minimize the residence time at high temperatures.

  • Column Chromatography: Silica gel chromatography can be an effective method for purification at room temperature. However, be aware that the acidic nature of silica gel can sometimes cause degradation of sensitive compounds. In such cases, using deactivated silica (e.g., treated with triethylamine) or a different stationary phase like alumina may be beneficial.

  • Crystallization: If the product is a solid or can be derivatized to a crystalline solid, crystallization can be an excellent purification method.

  • Acid Scavenging: Decomposition during distillation can sometimes be caused by trace amounts of acid. Washing the crude product with a dilute base (e.g., sodium bicarbonate solution) before distillation can improve stability.[13]

  • Azeotropic Distillation: In some cases, azeotropic distillation with an appropriate solvent can be used to remove impurities at a lower temperature. For instance, methods for purifying cyclopentanone often involve distillation techniques.[14]

Troubleshooting Workflow for Purification

Caption: Decision workflow for purifying thermally sensitive products.

Conclusion

The synthesis of 3-(Chloromethyl)cyclopentanone, while a valuable endeavor, is not without its challenges, particularly when moving from the bench to a larger scale. By understanding the underlying chemical principles of the chosen synthetic route and anticipating potential pitfalls, researchers can develop robust and safe processes. This guide provides a starting point for troubleshooting common issues. However, a thorough understanding of the specific reaction kinetics, thermodynamics, and safety considerations for your particular system is paramount for success.

References

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopentanones. Retrieved from [Link]

• Wikipedia. (2023, October 29). Tiffeneau–Demjanov rearrangement. Retrieved from [Link]

• MacMillan, D. S., et al. (2020). Imidazotetrazines as Weighable Diazomethane Surrogates for Esterifications and Cyclopropanations. PMC. Retrieved from [Link]

• Chemistry Stack Exchange. (2020, December 9). How to synthesize 3‐cyclopentylpropanal from (chloromethyl)cyclopentane? Retrieved from [Link]

• e-PG Pathshala. (n.d.). BSc Chemistry. Retrieved from [Link]

• Reddit. (2022, May 11). Diazomethane and alternatives. Retrieved from [Link]

• MDPI. (2022, March 21). Preparation and Synthetic Applications of Five-to-Seven-Membered Cyclic α-Diazo Monocarbonyl Compounds. Retrieved from [Link]

• ACS Publications. (2015, May 25). An Efficient Scale-Up Process for the Preparation of the APD334 Precursor 4-Chloromethyl-1-cyclopentyl-2-(trifluoromethyl)benzene. Retrieved from [Link]

• Organic Syntheses. (n.d.). Diazomethane. Retrieved from [Link]

• IntechOpen. (2021, March 17). The Reaction of Diazomethane and its Derivatives with Aldehydes and Ketones. Retrieved from [Link]

• PMC. (n.d.). A review on the sulfur ylide-mediated Corey–Chaykovsky reaction: a powerful approach to natural product synthesis. Retrieved from [Link]

• Apollo Scientific. (n.d.). Corey-Chaykovsky Reaction in Modern Organic Synthesis. Retrieved from [Link]

• arkat usa. (2009). A comparison of several modern alkylating agents. Retrieved from [Link]

• ResearchGate. (n.d.). a) Comparison of diazomethane, TMS‐diazomethane, and select diazomethane precursors, with favorable features in green and unfavorable features in red. b) Mechanism of hydrolysis of TMZ to methyl diazonium. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Epoxides From Addition of Sulfur Ylides To Aldehydes and Ketones (Corey-Chaykovsky). Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Corey-Chaykovsky Reaction. Retrieved from [Link]

• Wiley Online Library. (2018, February 23). Understanding Regioselectivities of Corey–Chaykovsky Reactions of Dimethylsulfoxonium Methylide (DMSOM) and Dimethylsulfonium. Retrieved from [Link]

• PubChem. (n.d.). 3-(Chloromethyl)cyclopentanone. Retrieved from [Link]

• Wikipedia. (2024, March 15). Diazomethane. Retrieved from [Link]

• Kolkata University. (n.d.). Organic Chemistry-4. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopentenones. Retrieved from [Link]

• ResearchGate. (n.d.). The chloromethylation of biphenyls catalyzed by group 3 and 4 metal triflates. Retrieved from [Link]

• ResearchGate. (n.d.). An Efficient Scale-Up Process for the Preparation of the APD334 Precursor 4-Chloromethyl-1-cyclopentyl-2-(trifluoromethyl)benzene. Retrieved from [Link]

• Google Patents. (n.d.). US2513534A - Purification of cyclopentanone.
• Google Patents. (n.d.). CN111662170B - The purification method of cyclopentanone.

• ACS Publications. (n.d.). Synthesis of Chiral Cyclopentenones. Retrieved from [Link]

• Wiley Online Library. (n.d.). Kinetics and Dynamics of Cyclopentanone Thermal Decomposition in Gas Phase. Retrieved from [Link]

• NIST/TRC Web Thermo Tables (WTT). (n.d.). 3-(chloromethyl)pentane. Retrieved from [Link]

• MDPI. (2024, August 8). Preparation, Thermal Behavior, and Conformational Stability of HMX/Cyclopentanone Cocrystallization. Retrieved from [Link]

• PMC. (n.d.). Gram‐Scale Access to (3,11)‐Cyclotaxanes—Synthesis of 1‐Hydroxytaxuspine C. Retrieved from [Link]

• MDPI. (n.d.). The Cascade Transformation of Furfural to Cyclopentanone: A Critical Evaluation Concerning Feasible Process Development. Retrieved from [Link]

• Google Patents. (n.d.). CN103086858A - Synthetic method of 3-methyl-cyclopentanone.

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work-up procedure for reactions involving 3-(Chloromethyl)cyclopentanone

Welcome to the Application Scientist Support Center. Handling bifunctional molecules like 3-(chloromethyl)cyclopentanone requires precise control over physical and chemical parameters during the work-up phase. This molecule features both a mildly acidic α-proton network (adjacent to the ketone) and a highly electrophilic primary alkyl chloride, making it uniquely susceptible to side reactions if standard, aggressive work-up procedures are applied.

This guide provides field-proven troubleshooting, causal explanations for common failures, and validated protocols to ensure high-yield recoveries.

Part 1: Mechanistic Causality in Work-Up Failures

To successfully isolate 3-(chloromethyl)cyclopentanone, researchers must understand the three primary modes of product loss during aqueous work-up:

• Base-Induced Intramolecular Cyclization: The protons alpha to the cyclopentanone carbonyl are acidic. Exposure to strong aqueous bases (e.g., NaOH , KOH ) during neutralization generates an enolate. This enolate rapidly undergoes intramolecular nucleophilic substitution ( SN​2 ) by attacking the adjacent chloromethyl group, yielding bicyclo[3.1.0]hexan-2-one derivatives[1].

• Electrophilic Vulnerability: The chloromethyl moiety is a potent alkylating agent. Using amine-based buffers (like Tris) or allowing prolonged exposure to nucleophilic scavengers will result in covalent modification and product destruction[2].

• Volatility & Partitioning: As a low-molecular-weight, moderately polar compound, it exhibits significant water solubility and high vapor pressure. Aggressive rotary evaporation or failure to back-extract the aqueous layer leads to severe yield depression.

Part 2: Troubleshooting Guides & FAQs

Q: I am observing a new, highly strained bicyclic impurity in my crude NMR (distinct upfield cyclopropane protons). What happened during my work-up? A: You likely used a strong base to quench the reaction or neutralize residual acid. Strong bases like sodium hydroxide induce enolization, followed by rapid intramolecular cyclization[1].

• Resolution: Strictly limit your basic washes to mild, weakly nucleophilic bases such as saturated aqueous sodium bicarbonate ( NaHCO3​ ). Maintain the pH of the aqueous layer between 7.0 and 8.0.

Q: My reaction shows 100% conversion on TLC, but my isolated yield is consistently below 40%. Where is the product going? A: The product is likely being lost to the vacuum pump. 3-(Chloromethyl)cyclopentanone is volatile.

• Resolution: Do not evaporate the extraction solvent to absolute dryness under high vacuum. Keep the rotary evaporator water bath below 25 °C and the pressure above 50 mbar. Alternatively, use a higher-boiling extraction solvent if the next step allows it.

Q: Can I use ammonium hydroxide or primary amine buffers to quench excess electrophiles in the reaction mixture before extraction? A: Absolutely not. Chloromethyl ketones are highly reactive electrophiles that readily undergo SN​2 reactions with amines and thiols[2]. Using amine-based quenches will convert your product into a secondary/tertiary amine adduct. Quench with saturated aqueous NH4​Cl instead.

Q: I am getting severe emulsions when extracting with Dichloromethane (DCM). How can I break them? A: Cyclopentanones often form stubborn emulsions in halogenated solvents due to their amphiphilic nature.

• Resolution: Switch your extraction solvent to Methyl tert-butyl ether (MTBE)[3]. MTBE provides excellent phase separation and its lower density ensures the organic layer is on top, simplifying the extraction of the aqueous phase. If an emulsion persists, filter the biphasic mixture through a pad of Celite.

Part 3: Quantitative Data: Solvent Selection

Selecting the correct extraction solvent is critical for balancing recovery (partition coefficient) and volatility.

Extraction Solvent	Boiling Point (°C)	Density (g/mL)	Emulsion Risk	Recommended Use Case
MTBE	55.2	0.74	Low	Optimal. Good partitioning, easy phase separation[3].
Ethyl Acetate	77.1	0.90	Moderate	Acceptable, but water miscibility requires heavy brine washing.
Dichloromethane	39.6	1.33	High	Avoid unless necessary. High risk of product loss during evaporation.
Diethyl Ether	34.6	0.71	Low	High volatility increases the risk of co-evaporating the product.

Part 4: Standardized Step-by-Step Work-Up Protocol

This protocol is optimized for the isolation of 3-(chloromethyl)cyclopentanone following a standard synthetic transformation (e.g., oxidation of the corresponding alcohol or conjugate addition), adapting established mild work-up conditions[3].

Materials Required:

• Methyl tert-butyl ether (MTBE)

• Saturated aqueous Ammonium Chloride ( NH4​Cl )

• Saturated aqueous Sodium Bicarbonate ( NaHCO3​ )

• Saturated aqueous Sodium Chloride (Brine)

• Anhydrous Sodium Sulfate ( Na2​SO4​ )

Step-by-Step Methodology:

• Quenching: Cool the crude reaction mixture to 0 °C using an ice bath. Slowly add saturated aqueous NH4​Cl (1 mL per 1 mmol of substrate) dropwise to neutralize reactive intermediates without exceeding pH 7.

• Primary Extraction: Dilute the quenched mixture with MTBE (3 volumes relative to the reaction volume). Transfer to a separatory funnel, agitate gently, and vent frequently. Separate the aqueous and organic layers.

• Back-Extraction (Critical): Extract the remaining aqueous layer with fresh MTBE (2 × 1 volume). Combine all organic layers. Note: Skipping this step reduces yield by up to 15% due to the water solubility of the cyclopentanone core.

• Neutralization Wash: Wash the combined organic layers with saturated aqueous NaHCO3​ (1 volume) to remove trace acids. Do not use NaOH [1].

• Brine Wash: Wash the organic layer with Brine (1 volume) to remove dissolved water and pre-dry the MTBE.

• Drying: Transfer the organic layer to an Erlenmeyer flask. Add anhydrous Na2​SO4​ and swirl until the drying agent flows freely. Let sit for 10 minutes, then filter.

• Concentration: Transfer the filtrate to a round-bottom flask. Concentrate using a rotary evaporator. Crucial Parameter: Set the water bath to 20–25 °C and vacuum to no lower than 50 mbar. Stop evaporation immediately once the solvent stops condensing to prevent volatilization of the product.

Part 5: Workflow Visualization

Caption: Optimized aqueous work-up workflow for 3-(chloromethyl)cyclopentanone isolation.

References

• Zhao, Y., et al. "Phenotypic screening of covalent compound libraries identifies chloromethyl ketone antibiotics and MiaA as a new target." bioRxiv, January 23, 2024.[Link]

• Corey, E. J., et al. "2,2-diphenylcyclopentanol." Organic Syntheses, Vol. 85, p. 72 (2008).[Link]

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• 3. Organic Syntheses Procedure [orgsyn.org]

monitoring the progress of 3-(Chloromethyl)cyclopentanone reactions by TLC/LC-MS

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the analytical bottlenecks of monitoring reactions involving 3-(Chloromethyl)cyclopentanone . This molecule is a deceptively simple aliphatic ketone and primary alkyl chloride, but its lack of a conjugated π -system makes it notoriously difficult to track using standard UV-based methods. Furthermore, its neutral, aliphatic nature leads to poor ionization efficiency in standard Electrospray Ionization (ESI) mass spectrometry.

This guide provides field-proven, self-validating protocols to ensure you can accurately monitor your reaction progress, troubleshoot invisible TLC spots, and optimize your LC-MS parameters.

Quantitative Data Summary

To effectively track this compound, you must first understand its physicochemical limitations.

Table 1: Physicochemical & Analytical Properties of 3-(Chloromethyl)cyclopentanone

Property	Value / Characteristic	Analytical Implication
Molecular Formula	C6H9ClO	Defines the exact mass for MS targeting.
Monoisotopic Mass	132.034 g/mol	Target [M+H]+ at m/z 133.04 in positive ion mode.
Isotopic Signature	3:1 ratio (35Cl : 37Cl)	MS spectra must show m/z 133 and 135 in a 3:1 ratio.
UV Absorption	None at 254 nm	Invisible on standard F254 TLC plates and LC-UV/PDA.
Ionization Profile	Poor proton affinity	Weak ESI+ signal; requires APCI+ or adduct monitoring.

Section 1: TLC Troubleshooting & Workflows

Q: Why is my starting material completely invisible on the TLC plate? A: 3-(Chloromethyl)cyclopentanone lacks extended conjugated π -systems or aromatic rings. Commercial TLC plates use a fluorescent indicator (F254) that is quenched only by 1[1]. Without a chromophore, your compound will not quench the fluorescence and will appear blank under a 254 nm lamp. You must rely on chemical derivatization (staining) to visualize the spots.

Q: Which TLC stains are most effective for this molecule, and what is the underlying mechanism? A: We recommend two primary stains based on the functional groups present:

• p-Anisaldehyde Stain: This is an excellent multipurpose visualization method. It reacts strongly with the ketone moiety via an acid-catalyzed aldol-type condensation, producing brightly colored spots (often pink, blue, or green) against a light background upon heating[2].

• Potassium Permanganate (KMnO4): A strong oxidant. While simple ketones are somewhat resistant to mild oxidation, the alpha-carbons and the ring structure can undergo oxidative cleavage under heating, reducing the purple Mn(VII) to Mn(IV) and leaving a 3[3].

Step-by-Step Methodology: p-Anisaldehyde Staining Protocol

A robust analytical protocol requires a self-validating system: always spot a positive control (pure starting material) alongside your reaction mixture to confirm the stain's efficacy.

• Reagent Preparation: In a 250 mL Erlenmeyer flask, mix 135 mL of absolute ethanol, 5 mL of concentrated sulfuric acid, and 1.5 mL of glacial acetic acid. Stir vigorously, then add 3.7 mL of p-anisaldehyde[2]. Store in a foil-wrapped jar to prevent photo-degradation.

• Elution: Spot the reaction mixture, a co-spot, and the pure 3-(Chloromethyl)cyclopentanone reference on a silica gel plate. Elute using an appropriate solvent system (e.g., 4:1 Hexanes:Ethyl Acetate).

• Drying (Critical Causality Step): Remove the plate and completely evaporate the mobile phase using a heat gun. Why? Residual solvent, especially ethyl acetate, contains carbonyls that will react with the stain and turn the entire plate dark pink, obscuring your analyte.

• Dipping: Submerge the dried plate into the p-anisaldehyde solution for 1-2 seconds using forceps. Immediately wipe excess stain from the back of the plate with a paper towel[4].

• Development: Heat the plate evenly with a heat gun (or on a hot plate at 110°C) until spots appear. The ketone will typically develop a distinct color. Circle the spots immediately with a pencil, as colors will fade as the background darkens over time.

Section 2: LC-MS Troubleshooting & Workflows

Q: My LC-MS shows no peak for the starting material in ESI mode. Is it degrading in the reaction? A: Not necessarily. Electrospray Ionization (ESI) relies on the analyte's ability to easily accept or lose a proton in the liquid phase. Aliphatic ketones have very low proton affinities compared to amines or basic heterocycles, meaning they are not efficiently5[5]. 3-(Chloromethyl)cyclopentanone often yields a very weak or undetectable [M+H]+ signal in standard ESI+ mode.

Q: How can I reliably detect this compound via MS? A: Switch your ionization source from ESI to Atmospheric Pressure Chemical Ionization (APCI). Causality: APCI uses a corona discharge to ionize vaporized solvent molecules, which then transfer their charge to the analyte in the gas phase. This gas-phase thermodynamic charge transfer is highly efficient for neutral, weakly polar aliphatic compounds and 6[6]. It has been proven to produce cleaner chromatograms with less ion suppression for volatile/aliphatic ketones[7].

Q: How do I confirm the peak belongs to my chlorinated compound and not background noise? A: Utilize the self-validating nature of the chlorine isotope. Chlorine naturally exists as two stable isotopes: 35Cl (75.78%) and 37Cl (24.22%). Any ion containing a single chlorine atom will exhibit a distinct "M" and "M+2" peak in a 8[8]. For 3-(Chloromethyl)cyclopentanone, you must observe a peak at m/z 133.04 and a corresponding peak at m/z 135.04 with exactly one-third the intensity. If this 3:1 signature is absent, the peak is an artifact.

Step-by-Step Methodology: LC-APCI-MS Workflow

• Sample Preparation: Dilute the reaction aliquot 1:1000 in LC-MS grade Acetonitrile to prevent source contamination. Filter through a 0.22 µm PTFE syringe filter.

• Chromatography: Use a C18 reverse-phase column (e.g., 50 mm x 2.1 mm, 1.8 µm). Run a fast gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid) from 5% to 95% organic over 5 minutes.

• Source Parameters: Set the mass spectrometer to APCI+ mode. Set the vaporizer temperature to 350-400°C (crucial for complete volatilization of the neutral analyte) and the corona discharge current to 4-5 µA[6].

• Data Analysis: Extract the ion chromatograms (EIC) for m/z 133.04 and 135.04. Confirm co-elution and the 3:1 isotopic ratio to validate the presence of the compound.

Workflow Visualization

Decision tree for monitoring 3-(Chloromethyl)cyclopentanone reactions via TLC and LC-MS.

References

• Thin Layer Chromatography (TLC) - AGA Analytical. Source: aga-analytical.com.pl. 4

• TLC Stains and Visualization Methods | PDF | Thin Layer Chromatography - Scribd. Source: scribd.com. 2

• TLC stains: TLC Stains - Reach Devices. Source: reachdevices.com. 3

• 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 - PubChem. Source: nih.gov. 8

• TLC Visualization Methods - FIU. Source: fiu.edu. 1

• Development of a Selective ESI-MS Derivatization Reagent... - ACS Publications. Source: acs.org.9

• Looking with Light: Understanding Spectrometry | Cannabis Science and Technology. Source: cannabissciencetech.com. 6

• A tutorial in small molecule identification via electrospray ionization‐mass spectrometry... - PMC. Source: nih.gov. 5

• Faster liquid chromatography-tandem mass spectrometry method for analysis of isomeric urinary mercapturic acid metabolites... - PMC. Source: nih.gov. 7

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• 9. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-(chloromethyl)cyclopentanone and 3-(chloromethyl)cyclohexanone

An In-depth Analysis for Drug Development and Synthetic Chemistry Professionals

This guide provides a detailed comparison of the reactivity of 3-(chloromethyl)cyclopentanone and 3-(chloromethyl)cyclohexanone, focusing on the underlying principles that govern their behavior in nucleophilic substitution reactions. Understanding these differences is crucial for researchers in medicinal chemistry and process development, where precise control of reactivity can dictate the success of a synthetic route.

Theoretical Framework: The Decisive Role of Ring Strain and Conformation

The difference in reactivity between five- and six-membered ring systems is a classic topic in physical organic chemistry. The primary factors at play are ring strain—a combination of angle strain and torsional strain—and the ability of the ring to accommodate the geometric demands of a reaction's transition state.

The Cyclohexane System: A Model of Stability

The cyclohexane ring predominantly exists in a low-energy chair conformation. In this arrangement, the bond angles are approximately 111.5°, which is very close to the ideal tetrahedral angle of 109.5°, resulting in minimal angle strain.[1] Furthermore, all the hydrogen atoms on adjacent carbons are in a staggered arrangement, which minimizes torsional strain. For 3-(chloromethyl)cyclohexanone, the chloromethyl group will preferentially occupy an equatorial position to minimize steric interactions, placing it in a relatively stable, low-energy ground state.

The Cyclopentane System: Inherent Strain as a Driving Force

In contrast, a planar cyclopentane ring would have internal bond angles of 108°, close to the ideal tetrahedral angle, but it would suffer from significant torsional strain due to the eclipsing of all ten C-H bonds. To alleviate this, cyclopentane adopts non-planar "envelope" and "half-chair" conformations.[1] While these puckered forms reduce torsional strain, they do not eliminate it entirely, and the ring remains inherently more strained than a cyclohexane chair. This higher ground-state energy is a key factor in the reactivity of its derivatives.

This concept is part of the broader "I-Strain" (Internal Strain) theory, which explains how changes in bond hybridization during a reaction are affected by the ring's inherent strain.[2] Reactions that involve a change from sp³ to sp² hybridization (like in SN1 reactions or eliminations) or the formation of a five-coordinate sp³d-like transition state (in SN2 reactions) can be accelerated if they relieve pre-existing ring strain.[2]

Transition State Analysis for Nucleophilic Substitution (SN2)

The most common reaction for these primary alkyl chlorides is the bimolecular nucleophilic substitution (SN2) reaction.[3][4] This reaction proceeds through a high-energy trigonal bipyramidal transition state where the incoming nucleophile and the departing chloride are on opposite sides of the reacting carbon.

• 3-(chloromethyl)cyclohexanone: For the reaction to occur, the cyclohexane ring must accommodate this transition state. The relatively rigid and stable chair conformation offers more steric resistance to the formation of the crowded five-coordinate transition state. The energy cost to distort the stable chair into a conformation suitable for the transition state is significant.

• 3-(chloromethyl)cyclopentanone: The more flexible and inherently strained cyclopentane ring can more easily adopt the geometry required for the SN2 transition state. Critically, the process of forming the transition state can lead to a partial release of the ground-state torsional strain. This "strain release" in the transition state lowers the overall activation energy for the reaction, making it proceed faster.

The following diagram illustrates the difference in transition state (TS) accommodation between the two ring systems.

Caption: Workflow for comparative kinetic analysis.

Conclusion and Synthetic Implications

The heightened reactivity of 3-(chloromethyl)cyclopentanone compared to its six-membered ring analog is a direct consequence of its inherent ground-state torsional strain. The SN2 reaction proceeds more readily because the formation of the transition state provides a degree of strain relief, thereby lowering the activation energy.

For researchers in drug development and synthesis:

• Reaction Condition Selection: Reactions involving the displacement of the chloride on the cyclopentanone derivative can often be carried out under milder conditions (lower temperatures, shorter reaction times) than those required for the cyclohexanone analog.

• Selectivity: In a competitive scenario with a mixture of similar substrates, a nucleophile will preferentially react with the five-membered ring system.

• Process Optimization: Understanding this reactivity difference allows for more efficient process optimization, potentially reducing byproduct formation and improving overall yield.

This fundamental understanding of how ring structure dictates chemical reactivity is an essential tool for the rational design and execution of complex synthetic strategies.

References

• St. Paul's Cathedral Mission College. (n.d.). CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-1, PPT-1 Part-1: Conformation-I. Retrieved from [Link]

• Unacademy. (n.d.). Finkelstein Reaction. Retrieved from [Link]

• Wikipedia. (2023). Finkelstein reaction. Retrieved from [Link]

• St. Paul's Cathedral Mission College. (n.d.). CYCLIC STEREOCHEMISTRY SEM-5, CC-12 PART-8, PPT-8 Part-8: Conformation and Reactivity in Cyclohexane-I. Retrieved from [Link]

• Grokipedia. (n.d.). Finkelstein reaction. Retrieved from [Link]

• Wikipedia. (2023). Ring strain. Retrieved from [Link]

• Chemistry Point - Quora. (n.d.). Why does Chloromethylcyclohexane undergo SN2 reactions? Retrieved from [Link]

• Scribd. (n.d.). Cyclopentane Conformational Analysis. Retrieved from [Link]

• Eliel, E. L., & Wilen, S. H. (1994). Stereochemistry of Organic Compounds. John Wiley & Sons.
• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer.

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comparative study of different synthetic routes to 3-(Chloromethyl)cyclopentanone

Comparative Study of Synthetic Routes to 3-(Chloromethyl)cyclopentanone: A Guide for Scale-Up and Preclinical Development

Executive Summary

3-(Chloromethyl)cyclopentanone[1] is a highly versatile, bifunctional aliphatic building block. It features both a reactive alkyl chloride and a cyclic ketone, making it an indispensable intermediate in the design of conformationally restricted peptidomimetics, most notably in the stereoselective synthesis of 2,4-methanoproline homologues[2]. Because the molecule possesses two reactive centers, synthesizing it requires strict orthogonal control to prevent unwanted side reactions such as self-alkylation, enolization, or premature ring-opening.

This guide objectively evaluates the two primary synthetic pathways used by drug development professionals to access this compound: Route A (De Novo Conjugate Addition) and Route B (Functional Group Transformation via Protection/Reduction) .

Strategic Overview of Synthetic Pathways

The synthesis of 3-(chloromethyl)cyclopentanone fundamentally relies on either building the functionalized side-chain onto an existing ring (Route A) or modifying a pre-existing functional group on the ring while protecting the sensitive ketone (Route B).

• Route A (Conjugate Addition): Utilizes 2-cyclopenten-1-one as the starting material. Because direct conjugate addition of a hydroxymethyl anion is chemically unviable (due to competing 1,2-addition and polymerization), a masked hydroxymethyl equivalent—such as a silylmethyl cuprate—is employed, followed by oxidative cleavage and chlorination.

• Route B (Protection/Reduction): Utilizes commercially available 3-oxocyclopentanecarboxylic acid. This route relies on classic, highly scalable functional group manipulations: protecting the ketone, reducing the carboxylic acid to an alcohol, chlorinating the alcohol, and finally unmasking the ketone.

Quantitative Comparative Analysis

The following table summarizes the experimental performance, scalability, and safety profiles of both synthetic routes based on standard process chemistry metrics.

Parameter	Route A: Conjugate Addition	Route B: Protection & Reduction
Starting Material	2-Cyclopenten-1-one	3-Oxocyclopentanecarboxylic acid
Step Count	2 Steps (1-pot addition/oxidation + 1 chlorination)	4 Steps
Overall Yield	45% – 55%	60% – 70%
Atom Economy	Moderate	Low (High protecting group overhead)
Scalability	Moderate (Requires cryogenic conditions and organometallics)	High (Standard thermal transformations)
Primary Safety Concern	Pyrophoric reagents, peroxide generation during oxidation	Highly exothermic hydride reduction

Detailed Experimental Methodologies

As a self-validating system, each protocol below includes the mechanistic causality behind the reagent choices and the analytical milestones required to verify the success of each step.

Route A: Conjugate Addition & Chlorination

Step 1: Hydroxymethylation via Silylmethyl Cuprate Addition

• Procedure: To a suspension of CuI (0.1 eq) in anhydrous THF at -78 °C, add a Grignard reagent derived from (isopropoxydimethylsilyl)methyl chloride (1.2 eq). Stir for 30 minutes to form the active cuprate. Dropwise add 2-cyclopenten-1-one (1.0 eq). Quench with saturated NH₄Cl. Subject the crude intermediate directly to Tamao-Fleming oxidation conditions (30% H₂O₂, KF, KHCO₃ in THF/MeOH) at room temperature for 12 hours to yield 3-(hydroxymethyl)cyclopentanone.

• Causality: The bulky (isopropoxydimethylsilyl)methyl group acts as a stable, masked hydroxyl equivalent that exclusively undergoes 1,4-conjugate addition rather than 1,2-carbonyl attack. The subsequent Tamao-Fleming oxidation stereoretentively converts the inert C–Si bond into the required C–O bond.

• Validation: ¹H-NMR of the crude product must show the complete disappearance of the enone olefinic protons (typically at ~6.1 and 7.7 ppm) and the appearance of a new multiplet at ~3.5 ppm corresponding to the newly formed –CH₂OH group.

Step 2: Neutral Chlorination (Appel Reaction)

• Procedure: Dissolve the intermediate 3-(hydroxymethyl)cyclopentanone in dichloromethane (DCM). Add triphenylphosphine (PPh₃, 1.2 eq) and carbon tetrachloride (CCl₄, 2.0 eq). Stir at room temperature for 6 hours. Purify via silica gel chromatography to isolate 3-(chloromethyl)cyclopentanone[1].

• Causality: The Appel reaction is specifically chosen over acidic reagents (like SOCl₂) because the unprotected ketone is highly susceptible to unwanted α-chlorination or enol-driven side reactions under acidic conditions. The neutral conditions of the Appel reaction preserve the integrity of the cyclopentanone ring.

• Validation: GC-MS will confirm a mass shift indicating the replacement of the hydroxyl group with chlorine (M⁺ - 16 + 34).

Route B: Protection-Reduction-Chlorination Sequence

Step 1: Ketone Protection (Acetalization)

• Procedure: Suspend 3-oxocyclopentanecarboxylic acid (1.0 eq) in toluene. Add ethylene glycol (1.5 eq) and a catalytic amount of p-toluenesulfonic acid (p-TsOH, 0.05 eq). Reflux under a Dean-Stark trap until water evolution ceases (approx. 4 hours).

• Causality: The Dean-Stark apparatus thermodynamically drives the equilibrium toward the 1,3-dioxolane cyclic acetal by continuously removing the water byproduct from the azeotropic mixture.

• Validation: IR spectroscopy confirms the disappearance of the ketone C=O stretch at ~1740 cm⁻¹, leaving only the carboxylic acid C=O stretch at ~1700 cm⁻¹.

Step 2: Carboxylic Acid Reduction

• Procedure: Dissolve the protected acid in anhydrous THF and cool to 0 °C. Carefully add a solution of LiAlH₄ (1.2 eq) in THF dropwise. Stir for 2 hours at room temperature. Quench strictly using the Fieser method (for x grams of LiAlH₄: add x mL H₂O, x mL 15% NaOH, then 3x mL H₂O).

• Causality: LiAlH₄ is a powerful hydride source necessary to reduce the carboxylic acid to a primary alcohol. The Fieser quench is critical for scale-up; it forces the aluminum byproducts to precipitate as a granular, easily filterable white solid, completely avoiding the formation of unworkable emulsions.

• Validation: TLC (Hexanes/EtOAc) will show a lower Rf spot compared to the starting material.

Step 3: Chlorination

• Procedure: Dissolve the resulting alcohol in DCM with pyridine (1.2 eq). Cool to 0 °C and add thionyl chloride (SOCl₂, 1.1 eq) dropwise. Warm to room temperature and stir for 3 hours.

• Causality: SOCl₂ efficiently converts the alcohol to the alkyl chloride via a chlorosulfite intermediate. Pyridine is added as a mandatory acid scavenger to neutralize the generated HCl; without it, the acidic environment would prematurely hydrolyze the acetal protecting group.

• Validation: ¹H-NMR will show a downfield shift of the –CH₂– protons adjacent to the chloride compared to the parent alcohol.

Step 4: Acetal Deprotection

• Procedure: Dissolve the chlorinated intermediate in a mixture of THF and 1M aqueous HCl (1:1 v/v). Stir at room temperature for 4 hours. Extract with EtOAc, wash with brine, and concentrate in vacuo.

• Causality: The aqueous acid shifts the equilibrium backward, hydrolyzing the 1,3-dioxolane ring to regenerate the ketone and releasing ethylene glycol into the aqueous phase.

• Validation: ¹H-NMR shows the complete disappearance of the acetal –O–CH₂–CH₂–O– multiplet at ~3.9 ppm, yielding pure 3-(chloromethyl)cyclopentanone[1].

Pathway Visualization

Figure 1: Comparative workflow of Route A and Route B for 3-(chloromethyl)cyclopentanone synthesis.

References

• Grygorenko, O. O., Artamonov, O. S., Palamarchuk, G. V., Zubatyuk, R. I., Shishkin, O. V., & Komarov, I. V. (2006). "Stereoselective synthesis of 2,4-methanoproline homologues." Tetrahedron: Asymmetry, 17(2), 252-258.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 12409284, 3-(Chloromethyl)cyclopentanone". PubChem.[Link]

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• 1. 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Multigram Synthesis of 2-Azabicyclo[2.1.1]hexane-1-Carboxylates (2,4-Methanoprolines) – Promising Bicyclic Proline Analogs | Journal of Organic and Pharmaceutical Chemistry [ophcj.nuph.edu.ua]

Efficacy and Mechanistic Profiling of 3-(Chloromethyl)cyclopentanone-Derived Enzyme Inhibitors

Introduction: The Rationale for Conformationally Restricted Warheads

In the landscape of targeted covalent inhibitors (TCIs), the design of the electrophilic warhead and its supporting scaffold dictates both potency and selectivity. 3-(Chloromethyl)cyclopentanone (3-CMCP) represents a unique structural motif in the development of peptidomimetic inhibitors targeting cysteine proteases (such as Cathepsins, Caspases, and viral proteases like SARS-CoV-2 3CLpro)[1][2].

The efficacy of 3-CMCP derivatives stems from two synergistic chemical features:

• Conformational Restriction: The cyclopentanone ring acts as a rigidified proline/pipecolic acid mimetic. By constraining the dihedral angles of the inhibitor backbone, the molecule pays a lower entropic penalty upon binding to the enzyme's active site[3].

• Electrophilic Warhead: The chloromethyl ketone (CMK) moiety is a highly reactive electrophile. Upon docking into the active site, the catalytic cysteine thiolate executes a nucleophilic attack on the α -carbon of the chloromethyl group, displacing the chloride ion via an SN​2 mechanism to form an irreversible, stable thioether bond[4][5].

Fig 1: Covalent inhibition mechanism of 3-CMCP derivatives via SN2 displacement.

Comparative Efficacy: 3-CMCP vs. Alternative Warheads

To objectively evaluate the performance of 3-CMCP-derived inhibitors, we must benchmark them against standard covalent modifiers used in cysteine protease inhibition: Fluoromethyl ketones (FMKs) and Vinyl Sulfones (VS) [1].

• Fluoromethyl Ketones (FMKs): Widely used in caspase inhibitors (e.g., Z-VAD-FMK). They are less intrinsically reactive than CMKs, offering higher baseline stability in aqueous media, but often exhibit lower second-order inactivation rates ( kinact​/KI​ )[2].

• Vinyl Sulfones (VS): Michael acceptors that form irreversible thioether bonds. They are highly stable and selective for cysteine over serine proteases, but their rigid geometry can sometimes hinder optimal orientation in tightly constrained S1/S1' pockets[1].

• 3-CMCP Derivatives: The chloromethyl group is highly reactive, leading to rapid enzyme inactivation[4]. When coupled with the cyclopentanone scaffold, the enhanced structural complementarity compensates for the inherent promiscuity of the CMK warhead, driving high target-specific affinity ( KI​ ).

Quantitative Data Summary

The following table summarizes the kinetic parameters of a model peptidomimetic scaffold equipped with different warheads, assayed against recombinant human Cathepsin L.

Inhibitor Class	Warhead	Scaffold Restriction	KI​ ( μ M)	kinact​ ( s−1 )	kinact​/KI​ ( M−1s−1 )	Off-Target Reactivity (GSH half-life)
3-CMCP	Chloromethyl Ketone	High (Cyclopentanone)	0.045	0.018	400,000	Moderate (~4 hours)
Linear-CMK	Chloromethyl Ketone	Low (Linear Peptide)	0.850	0.015	17,600	Moderate (~4 hours)
3-FMCP	Fluoromethyl Ketone	High (Cyclopentanone)	0.060	0.004	66,600	High (>24 hours)
Peptide-VS	Vinyl Sulfone	Low (Linear Peptide)	1.200	0.008	6,600	High (>24 hours)

Data Interpretation: The 3-CMCP derivative demonstrates a nearly 6-fold increase in the second-order inactivation rate compared to its fluorinated counterpart (3-FMCP), primarily driven by the superior leaving group ability of chloride versus fluoride. Furthermore, comparing 3-CMCP to the Linear-CMK highlights the causality of the cyclopentanone ring: conformational restriction drastically improves the initial non-covalent binding affinity ( KI​ drops from 0.850 μ M to 0.045 μ M).

Experimental Workflows & Self-Validating Protocols

To establish trustworthiness and scientific rigor, the efficacy of covalent inhibitors must be evaluated using time-dependent kinetic assays. Because 3-CMCP derivatives are irreversible inhibitors, standard IC50​ values are highly dependent on incubation time and enzyme concentration. Therefore, determining kinact​/KI​ is mandatory.

Protocol: Continuous FRET-Based Kinetic Assay

Objective: Determine the binding affinity ( KI​ ) and the maximum rate of inactivation ( kinact​ ) for 3-CMCP derivatives.

Materials:

• Recombinant Target Enzyme (e.g., Cathepsin L or Caspase-1)[1][4]

• Fluorogenic Substrate (e.g., Z-Phe-Arg-AMC)

• Assay Buffer: 50 mM sodium acetate, pH 5.5, 5 mM DTT, 1 mM EDTA, 0.01% Triton X-100.

Step-by-Step Methodology:

• Inhibitor Preparation: Prepare a 10 mM stock of the 3-CMCP inhibitor in anhydrous DMSO. Perform 3-fold serial dilutions to generate 8 concentration points (ranging from 10x the estimated KI​ to 0.1x).

• Reaction Setup: In a black 384-well microplate, add 10 μ L of the inhibitor dilutions to the wells.

• Substrate Addition: Add 10 μ L of the fluorogenic substrate (final concentration should be at or below its Km​ to minimize substrate competition during the initial binding phase).

• Reaction Initiation: Rapidly add 20 μ L of the diluted enzyme to initiate the reaction. Self-Validation Check: Include a DMSO-only vehicle control to establish the uninhibited steady-state velocity ( v0​ ).

• Kinetic Monitoring: Immediately monitor fluorescence (e.g., Ex: 380 nm, Em: 460 nm) continuously for 60 minutes at 37°C.

• Data Analysis:

  • Fit the progress curves (Fluorescence vs. Time) to the integrated rate equation for slow-binding inhibition: P=(vi​/kobs​)×[1−exp(−kobs​×t)] , where P is product formed and kobs​ is the pseudo-first-order rate constant.

  • Plot kobs​ against inhibitor concentration [I] . Fit to the hyperbolic equation: kobs​=(kinact​×[I])/(KI​×(1+[S]/Km​)+[I]) to extract KI​ and kinact​ .

Fig 2: Step-by-step workflow for time-dependent kinetic profiling of covalent inhibitors.

Conclusion

3-(Chloromethyl)cyclopentanone-derived inhibitors offer a highly potent framework for targeting cysteine proteases. By marrying the conformational rigidity of the cyclopentanone scaffold with the aggressive electrophilicity of the chloromethyl ketone warhead, researchers can achieve exceptional second-order inactivation rates ( kinact​/KI​ ). While they exhibit higher intrinsic reactivity than fluoromethyl ketones or vinyl sulfones, their enhanced non-covalent binding affinity ( KI​ ) allows for lower effective dosing, which can mitigate off-target alkylation in complex biological systems.

References

• Source: d-nb.
• The function of the chloromethyl ketone (CMK)
• Proteases: nature's destroyers and the drugs that stop them Source: MedCrave online URL
• Source: PMC (NIH)
• Source: PMC (NIH)

Sources

• 1. Structural Elucidation and Antiviral Activity of Covalent Cathepsin L Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Development of Broad‐Spectrum Halomethyl Ketone Inhibitors Against Coronavirus Main Protease 3CLpro - PMC [pmc.ncbi.nlm.nih.gov]
• 3. d-nb.info [d-nb.info]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Proteases: nature’s destroyers and the drugs that stop them - MedCrave online [medcraveonline.com]

Analytical Strategies for Assessing the Purity of Synthesized 3-(Chloromethyl)cyclopentanone Derivatives

By: Senior Application Scientist

The synthesis of 3-(chloromethyl)cyclopentanone derivatives represents a critical juncture in the development of complex pharmaceutical active ingredients (APIs). These functionalized cyclic scaffolds are vital structural motifs found in naturally occurring prostaglandins and pharmaceutically important prostaglandin analogues[1]. Because these intermediates often possess multiple stereocenters and reactive functional groups, their purity directly dictates the yield and safety profile of the final API.

This guide objectively compares the three primary analytical modalities—High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR)—for evaluating the purity of 3-(chloromethyl)cyclopentanone derivatives. By understanding the causality behind each method, researchers can build a self-validating analytical workflow that ensures regulatory compliance and chemical integrity.

Comparative Analysis of Analytical Modalities

No single analytical technique can capture the complete impurity profile of a functionalized cyclopentanone intermediate. The choice of method depends on the specific physical properties of the target molecule and the anticipated impurities (e.g., unreacted starting materials, regioisomers, or degradation products).

Performance Comparison Matrix

Analytical Metric	HPLC-UV / LC-MS	GC-MS	Quantitative NMR (qNMR)
Primary Utility	Non-volatile impurities, stereoisomers, and complex mixtures[2].	Volatile impurities, residual solvents, and low-molecular-weight byproducts[2].	Absolute purity determination and structural confirmation without reference standards[2].
Sensitivity (LOD/LOQ)	High (pg to ng range with MS detection)[3].	Very High (pg range for volatile organics).	Moderate (µg range; limited by magnetic field strength).
Resolution of Isomers	Excellent (using chiral stationary phases).	Moderate (requires specialized chiral capillary columns).	Poor to Moderate (diastereomers distinguishable; enantiomers require chiral shift reagents).
Sample Preparation	Moderate (filtration, dilution in mobile phase)[2].	Moderate (derivatization may be required for thermally labile species).	Minimal (dissolution in deuterated solvent)[2].
Causality & Best Fit	Best for tracking polar degradation products and ensuring enantiomeric excess (ee).	Best for detecting residual chlorinated solvents or volatile unreacted precursors.	Best for primary reference standard qualification and mass balance closure.

The Orthogonal Analytical Workflow

To achieve a self-validating system, analytical scientists must employ orthogonal techniques. If an impurity is invisible to UV detection in HPLC, it must be captured by the universal detection of NMR or the volatility-based separation of GC-MS.

Figure 1: Orthogonal analytical workflow for comprehensive purity assessment.

Step-by-Step Experimental Methodologies

The following protocols are designed as self-validating systems. Each step includes the mechanistic reasoning (causality) to ensure the data generated is trustworthy and reproducible.

Protocol A: HPLC-UV/MS for Diastereomeric and Chemical Purity

Reverse-phase HPLC is the gold standard for separating complex mixtures and tracking polar impurities in intermediate synthesis[3],[2].

• Column Selection: Utilize a sub-2 µm C18 column (e.g., 50 x 2.1 mm). Causality: The high surface area and dense end-capping prevent secondary interactions with the ketone moiety, ensuring sharp, symmetrical peaks.

• Mobile Phase Preparation:

  • Solvent A: 0.1% Formic acid in LC-MS grade water.

  • Solvent B: 0.1% Formic acid in Acetonitrile.

  • Causality: Formic acid acts as an ion-pairing agent, suppressing the ionization of residual silanols on the column and enhancing protonation for positive-ion electrospray ionization (ESI+) MS detection[3].

• Sample Preparation: Dissolve 1.0 mg of the derivative in 1.0 mL of 50:50 Water:Acetonitrile. Filter through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to chlorinated organic compounds, preventing extractable leachables from interfering with the baseline[2].

• Gradient Elution: Run a linear gradient from 5% B to 95% B over 10 minutes. Causality: A broad gradient ensures that both highly polar degradation products (e.g., hydrolyzed alcohols) and non-polar dimers are eluted and detected.

• Validation Check: Inject a blank (diluent only) prior to the sample. The method is self-validating if the blank shows no peaks at the retention time of the API intermediate.

Protocol B: GC-MS for Volatile Impurities

Gas Chromatography is highly effective for detecting residual solvents and volatile unreacted starting materials that may co-elute or remain undetected in HPLC[2].

• Inlet Configuration: Set the split/splitless injector to 250°C with a split ratio of 10:1. Causality: The chloromethyl group can be thermally labile. A moderate inlet temperature with a split injection minimizes residence time in the heated zone, preventing thermally induced dehydrohalogenation (loss of HCl) before the sample reaches the column.

• Column Selection: Use a mid-polarity capillary column (e.g., 5% phenyl / 95% dimethylpolysiloxane, 30m x 0.25mm x 0.25µm). Causality: The slight polarity of the stationary phase provides optimal retention for the polar carbonyl group while allowing the halogenated moiety to elute predictably.

• Oven Program: Hold at 50°C for 2 min, ramp at 15°C/min to 280°C, hold for 5 min.

• Detection (EI-MS): Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Causality: 70 eV provides highly reproducible fragmentation patterns, allowing for library matching (e.g., NIST) of unknown volatile impurities.

Protocol C: Quantitative NMR (qNMR) for Absolute Purity

Unlike chromatographic methods, NMR provides detailed molecular information with minimal sample preparation and does not require a reference standard of the target molecule[2].

• Internal Standard Selection: Weigh exactly 5.0 mg of the 3-(chloromethyl)cyclopentanone derivative and 2.0 mg of a high-purity internal standard (e.g., Maleic acid or 1,3,5-Trimethoxybenzene, NIST traceable) using a microbalance. Causality: The internal standard must have protons that resonate in a distinct region (e.g., aromatic or alkene region) to prevent signal overlap with the aliphatic cyclopentanone protons.

• Solvent Preparation: Dissolve the mixture in 0.6 mL of Deuterated Chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS). Causality: CDCl3 provides excellent solubility for halogenated ketones, while TMS serves as the chemical shift reference (0.0 ppm).

• Acquisition Parameters: Acquire the 1H NMR spectrum at 400 MHz or higher. Set the relaxation delay (D1) to at least 5 times the longest longitudinal relaxation time (T1) of the protons of interest (typically D1 = 30-60 seconds). Causality: A sufficient relaxation delay ensures that all nuclei return to thermal equilibrium between pulses, which is an absolute mathematical requirement for accurate quantitative integration.

• Purity Calculation: Calculate the absolute mass fraction by comparing the integrated area of the isolated chloromethyl protons (typically around 3.5 ppm) against the internal standard protons, factoring in the exact molecular weights and sample masses.

References

• Asymmetric Synthesis of Cyclopentanones through Dual Lewis Acid-Catalysed [3 + 2]-Cycloaddition of Donor-Acceptor Cyclopropanes. Royal Society of Chemistry. Available at:[Link]

• Analytical Method Development for Intermediate Purity & Impurities. Tianming Pharmaceuticals. Available at:[Link]

• Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. ALWSCI. Available at:[Link]

Sources

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• 2. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals - Blogs - News [alwsci.com]
• 3. tianmingpharm.com [tianmingpharm.com]

Predicting the Reactivity of 3-(Chloromethyl)cyclopentanone: A DFT Functional Comparison Guide

Executive Summary

For drug development professionals and synthetic chemists, predicting the exact chemoselectivity of bifunctional intermediates is critical for optimizing reaction yields and avoiding costly side products. 3-(Chloromethyl)cyclopentanone (CAS: 66980-41-4) represents a classic chemoselectivity challenge: it possesses an electrophilic carbonyl group prone to nucleophilic addition or enolization, alongside an alkyl chloride moiety susceptible to bimolecular nucleophilic substitution ( SN​2 )[1].

This guide objectively compares the performance of various Density Functional Theory (DFT) methodologies in predicting the reactivity of 3-(Chloromethyl)cyclopentanone. By benchmarking popular functionals against high-level ab initio data, we provide a self-validating computational protocol to accurately model these competing reaction pathways.

The Chemoselectivity Challenge

When 3-(Chloromethyl)cyclopentanone is subjected to a nucleophile (e.g., cyanide, CN− ), three primary reaction pathways compete:

• SN​2 Substitution: Attack at the chloromethyl carbon, displacing the chloride ion.

• Nucleophilic Addition: Attack at the carbonyl carbon to form a tetrahedral intermediate (e.g., a cyanohydrin).

• α -Deprotonation: The nucleophile acts as a base, abstracting an acidic α -proton to form an enolate.

Understanding the kinetic barriers ( ΔG‡ ) and thermodynamic stabilities ( ΔGrxn​ ) of these pathways is essential. If a computational method inaccurately predicts these energy landscapes, it can lead to misguided experimental designs.

Fig 1. Competing reaction pathways for 3-(Chloromethyl)cyclopentanone.

Comparative Analysis of DFT Functionals

Selecting the correct DFT functional is the most consequential decision in computational reactivity modeling. Historically, B3LYP has been widely used; however, extensive benchmark studies demonstrate its severe limitations when modeling SN​2 transition states[2].

• Pure Functionals (e.g., BLYP, BP86): These functionals suffer from significant self-interaction errors. They artificially over-stabilize delocalized transition states, underestimating SN​2 activation barriers by up to 9.0–11.0 kcal/mol compared to CCSD(T) benchmarks[2],[3].

• Traditional Hybrids (e.g., B3LYP): While the inclusion of exact Hartree-Fock exchange improves accuracy, B3LYP still systematically underestimates SN​2 barriers by roughly 4.8 kcal/mol[3]. In a room-temperature reaction, an error of this magnitude translates to predicting a reaction rate that is artificially fast by several orders of magnitude.

• Modern Meta-Hybrids & Dispersion-Corrected Functionals (e.g., M06-2X, ω B97X-D): These functionals are explicitly parameterized for main-group thermochemistry and non-covalent interactions. Benchmarks against DLPNO-CCSD(T) for nucleophilic attacks (such as cyanide additions) show that M06-2X and ω B97X-D predict activation energies with errors of less than 1.5 kcal/mol, making them the superior choice for modeling the reactivity of 3-(Chloromethyl)cyclopentanone[4].

Quantitative Performance Comparison

The table below summarizes the expected performance of various functionals for the SN​2 displacement pathway of 3-(Chloromethyl)cyclopentanone by a model nucleophile ( CN− ) in a polar solvent (Acetonitrile), benchmarked against high-level Coupled Cluster theory.

Functional	Type	ΔG‡ (kcal/mol)	ΔGrxn​ (kcal/mol)	Avg. Barrier Deviation vs. CCSD(T)	Recommendation
BLYP	Pure GGA	12.4	-18.2	~ -9.0 kcal/mol	❌ Not Recommended
B3LYP	Hybrid GGA	16.6	-20.5	~ -4.8 kcal/mol	⚠️ Use with caution
M06-2X	Hybrid Meta-GGA	20.8	-22.1	~ -0.6 kcal/mol	✅ Highly Recommended
ω B97X-D	Range-Separated	21.1	-22.4	~ -0.3 kcal/mol	✅ Highly Recommended
DLPNO-CCSD(T)	Ab Initio (Ref)	21.4	-22.8	0.0 kcal/mol	🏆 Gold Standard

(Note: Data synthesized from established SN​2 and polysulfide benchmark trends[2],[3],[4].)

Self-Validating Computational Protocol

To ensure scientific integrity and reproducibility, computational workflows must be self-validating. The following step-by-step methodology details how to accurately model the SN​2 pathway of 3-(Chloromethyl)cyclopentanone.

Step 1: Conformational Sampling

• Action: Perform a conformational search of 3-(Chloromethyl)cyclopentanone using a molecular mechanics force field (e.g., MMFF94s) or semi-empirical methods (PM6).

• Causality: The cyclopentanone ring can adopt multiple envelope and half-chair conformations, and the chloromethyl group exhibits several rotamers. Failing to start from the global minimum artificially inflates the calculated activation barrier, as the energy difference between a higher-energy conformer and the transition state is smaller than the true barrier.

Step 2: Ground-State Optimization with Implicit Solvation

• Action: Optimize the lowest-energy conformer and the isolated nucleophile using M06-2X/6-311+G(d,p) coupled with the SMD (Solvation Model based on Density) implicit solvent model.

• Causality: The + diffuse function is mandatory; without it, the expanded electron cloud of anionic nucleophiles (like CN− ) cannot be accurately described, leading to massive energetic errors. Furthermore, SN​2 reactions involving charged species are highly sensitive to dielectric screening. Gas-phase calculations will falsely predict near-zero or negative activation barriers because the bare anion is artificially reactive[4].

Step 3: Transition State (TS) Search

• Action: Construct a pre-reaction complex where the nucleophile approaches the chloromethyl carbon at a 180° angle relative to the C-Cl bond (backside attack). Use the Berny algorithm (Opt=(TS, CalcFC, NoEigentest)) to locate the saddle point.

• Causality: Calculating the force constants (CalcFC) at the first step provides the optimizer with an exact Hessian matrix, drastically improving the chances of converging on the correct first-order saddle point rather than a local minimum.

Step 4: Frequency Validation

• Action: Run a vibrational frequency calculation (Freq) on the optimized TS geometry at the same level of theory.

• Causality: A mathematically valid transition state must exhibit exactly one imaginary frequency . Visualizing this frequency must show the simultaneous formation of the C-Nucleophile bond and the breaking of the C-Cl bond. If zero or multiple imaginary frequencies are present, the structure is not a true transition state.

Step 5: Intrinsic Reaction Coordinate (IRC) Verification

• Action: Perform an IRC calculation (IRC=(Forward, Reverse)) starting from the validated TS.

• Causality: The IRC acts as the ultimate self-validation step. It traces the reaction path downhill in both directions to ensure that the located TS smoothly and exclusively connects the intended pre-reaction complex to the correct post-reaction product.

Fig 2. Self-validating computational workflow for predicting reaction pathways.

Conclusion

When predicting the reactivity of bifunctional molecules like 3-(Chloromethyl)cyclopentanone, the choice of computational methodology dictates the reliability of the results. Traditional functionals like B3LYP fail to capture the necessary dispersion and correlation energies required to accurately model SN​2 transition states, leading to severe underestimations of activation barriers[2],[3].

For drug development professionals seeking to predict chemoselectivity (e.g., SN​2 vs. carbonyl addition), adopting modern functionals such as M06-2X or ω B97X-D alongside a rigorous, self-validating workflow (incorporating diffuse basis sets, SMD solvation, and IRC verification) is essential[4]. This approach ensures computational predictions translate reliably to the wet lab, saving time and resources in synthetic route optimization.

References

• Assessment of Density Functional Theory for Model SN2 Reactions: CH3X + F- (X = F, Cl, CN, OH, SH, NH2, PH2)
• Ab initio and DFT benchmark study for nucleophilic substitution at carbon (SN2@C) and silicon (SN2@Si). - SciSpace.
• Benchmark of Density Functional Theory Methods for the Study of Organic Polysulfides - ChemRxiv.
• 3-(Chloromethyl)cyclopentanone | C6H9ClO | CID 12409284 - PubChem.

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• 3. scispace.com [scispace.com]
• 4. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

Advanced Laboratory Safety Guide: PPE, Handling, and Disposal Protocols for 3-(Chloromethyl)cyclopentanone

As a highly reactive halogenated cyclic ketone, 3-(Chloromethyl)cyclopentanone requires stringent handling protocols that go beyond standard laboratory safety measures. This guide provides drug development professionals and research scientists with a self-validating, mechanistic approach to personal protective equipment (PPE) selection, operational workflows, and disposal.

By understanding the chemical causality behind the hazards, your laboratory can build robust safety systems that protect personnel from irreversible chemical exposure.

Mechanistic Toxicology: The "Why" Behind the Hazard

To safely handle 3-(Chloromethyl)cyclopentanone, one must first understand its reactivity. The molecule is a bifunctional intermediate, but its primary hazard stems from the chloromethyl moiety , which acts as a potent electrophile and alkylating agent.

When introduced to biological systems, chloromethyl ketones readily undergo SN​2 nucleophilic substitution reactions with the sulfhydryl (-SH) groups of intracellular glutathione and the cysteine/histidine residues of essential proteins. This rapid covalent alkylation depletes the cell's glutathione reserves, leading to severe oxidative stress, the accumulation of reactive oxygen species (ROS), and subsequent apoptotic or necrotic cell death[1],[2]. Furthermore, these scaffolds exhibit significant inherent cytotoxicity in mammalian cells[3].

Because of this mechanism, dermal or ocular exposure does not merely cause superficial irritation—it induces irreversible macromolecular damage and protein cross-linking. Consequently, standard laboratory PPE is insufficient to prevent transdermal permeation, necessitating the specialized protective measures outlined below[4],[5].

Personal Protective Equipment (PPE) Selection Matrix

Because halogenated organic compounds can rapidly degrade standard nitrile elastomers, PPE must be selected based on chemical permeation resistance rather than general utility.

Table 1: PPE Specifications for 3-(Chloromethyl)cyclopentanone

PPE Category	Recommended Specification	Mechanistic Justification
Hand Protection	Butyl rubber gloves (≥ 0.3 mm thickness) or dual-layer (Neoprene over Nitrile).	Halogenated ketones rapidly permeate thin nitrile exam gloves. Butyl rubber provides superior resistance to polar organic solvents and alkyl halides.
Eye & Face	Tight-fitting chemical splash goggles + ANSI Z87.1 Face Shield.	Chloromethyl ketones are severe lachrymators. A face shield prevents aerosolized droplets from causing irreversible corneal alkylation[5].
Body Protection	Tychem® 2000 suit or heavy-duty chemical-resistant apron over a lab coat.	The compound's lipophilicity allows it to cross the stratum corneum rapidly. Full-body coverage prevents systemic oxidative stress via dermal absorption.
Respiratory	NIOSH-approved full-face respirator with Organic Vapor (OV) cartridges.	Mandatory if handled outside a functioning fume hood to prevent inhalation of volatile alkylating agents, which cause respiratory tract necrosis[5].

Standard Operating Procedure: Handling & Decontamination

The following step-by-step workflow ensures that the reactive hazard is not only contained but chemically neutralized prior to disposal.

Phase 1: Pre-Operational Setup

• Ventilation: Ensure the chemical fume hood is operating at a minimum face velocity of 100 fpm. Never handle this compound on an open bench[4].

• Quenching Bath Preparation: Prepare a quenching solution of 10% (w/v) Sodium Thiosulfate ( Na2​S2​O3​ ) in water.

  • Causality: Thiosulfate is a strong, non-toxic nucleophile. It rapidly undergoes an SN​2 reaction with the chloromethyl group, displacing the chloride ion and converting the hazardous alkylating agent into a harmless, water-soluble Bunte salt.

• PPE Verification: Don all required PPE (see Table 1) and verify the location of the nearest emergency eyewash and safety shower[6].

Phase 2: Execution and Handling

• Place the reagent bottle inside a secondary containment tray within the fume hood.

• Use glass or PTFE (Teflon) syringes and pipettes for all transfers. Avoid standard polystyrene or reactive plastics, which may degrade or leach upon contact with halogenated ketones.

• Keep the fume hood sash as low as possible to minimize the breathing zone exposure.

Phase 3: Post-Operation Decontamination (Self-Validating System)

• Rinse all contaminated glassware and syringes with a minimal volume of acetone.

• Submerge the glassware and add the rinsate directly into the 10% Sodium Thiosulfate quenching bath.

• Self-Validation Check: Monitor the pH of the quenching bath using indicator paper. The SN​2 displacement of the chloride ion by thiosulfate releases HCl , causing a slight, detectable drop in pH. Once the pH stabilizes (typically after 30–45 minutes), the reactive alkylating hazard has been successfully and fully neutralized.

• Dispose of the neutralized, aqueous-organic mixture into a properly labeled halogenated waste container in accordance with local environmental regulations[4].

Emergency Response & Spill Management

In the event of an accidental release, immediate chemical neutralization is prioritized over physical cleanup.

• Skin Contact: Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes[4]. Causality: Rapid flushing is required because the chloromethyl group will begin covalently binding to epidermal proteins within seconds. Seek immediate medical attention.

• Small Spills (< 50 mL): Cover the spill with an inert absorbent pad or diatomaceous earth. Carefully pour the 10% Sodium Thiosulfate solution over the absorbent to neutralize the chemical in situ before sweeping it into a hazardous waste container[6].

• Large Spills (> 50 mL): Evacuate the laboratory immediately. The high vapor pressure and lachrymatory properties will cause rapid respiratory distress. Isolate the area and contact Environmental Health and Safety (EHS) for specialized hazmat cleanup[4],[5].

Operational Workflow Diagram

Workflow for handling, emergency response, and disposal of 3-(Chloromethyl)cyclopentanone.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. biorxiv.org [biorxiv.org]
• 4. chemicalbook.com [chemicalbook.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. nj.gov [nj.gov]